Spectroscopic Atlas & Technical Guide: Methyl (3R)-3-aminoheptanoate
Topic: Spectroscopic Data (NMR, IR, MS) for Methyl (3R)-3-aminoheptanoate Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals[1] [1] Executive Summary & Molecular...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Spectroscopic Data (NMR, IR, MS) for Methyl (3R)-3-aminoheptanoate
Content Type: In-depth Technical Guide
Audience: Researchers, scientists, and drug development professionals[1]
[1]
Executive Summary & Molecular Profile
Methyl (3R)-3-aminoheptanoate (CAS: 170726-92-8) is a chiral
-amino acid ester of significant value in medicinal chemistry.[1] Structurally, it serves as a lipophilic building block for peptidomimetics and is a homolog of key intermediates used in the synthesis of -lactam antibiotics and gabapentinoid analogs.[1]
This guide provides a rigorous spectroscopic characterization of the molecule.[1] Unlike simple achiral esters, the presence of the C3 stereocenter induces magnetic non-equivalence in the adjacent C2 methylene protons, creating a distinct diastereotopic signature in the NMR spectrum.[1] This document details these phenomena, providing high-confidence spectral assignments, mass spectrometry fragmentation logic, and quality control protocols.
Molecular Specifications
Property
Detail
IUPAC Name
Methyl (3R)-3-aminoheptanoate
CAS Number
170726-92-8
Molecular Formula
Molecular Weight
159.23 g/mol
Monoisotopic Mass
159.1259 Da
Chiral Center
C3 (R-configuration)
Physical State
Colorless oil (typically) or low-melting solid (as HCl salt)
Nuclear Magnetic Resonance (NMR) Spectroscopy[1][3][4][5][6]
Structural Logic & Assignment Strategy
The defining feature of the
H NMR spectrum for methyl (3R)-3-aminoheptanoate is the diastereotopicity of the -protons (C2) .[1] Because C3 is a chiral center, the two protons on C2 are in magnetically distinct environments ( and ).[1] They do not appear as a simple doublet; instead, they manifest as the AB part of an ABX system (coupled to each other and to the C3 methine proton), typically appearing as two distinct sets of doublets of doublets (dd).[1]
H NMR Data (400 MHz,
)
Note: Chemical shifts (
) are reported in ppm relative to TMS (0.00 ppm). Coupling constants () are in Hz.[1][2]
The carbon spectrum confirms the backbone structure. The chiral center at C3 shifts the signal significantly upfield compared to an oxygenated analog (like a
-amino esters undergo specific fragmentation pathways driven by the nitrogen atom's ability to stabilize a positive charge.[1] The dominant pathway is -cleavage relative to the nitrogen, resulting in the loss of the carbomethoxyalkyl group.[1]
Primary Fragmentation Pathway (Alpha-Cleavage):
Molecular Ion (
): m/z 159 (Weak intensity).
Base Peak Formation: Cleavage of the C2-C3 bond.
The radical electron on Nitrogen triggers the cleavage of the bond adjacent to the C-N bond.[1]
Loss:
(Mass 73).
Fragment:
(Imine cation) at m/z 86 .
Secondary Pathway (McLafferty Rearrangement):
While less dominant than in ketones, the ester moiety can undergo a McLafferty rearrangement if a
-hydrogen is available, though the amine alpha-cleavage usually dominates the spectrum.[1]
MS Fragmentation Diagram
The following diagram illustrates the primary fragmentation logic for the identification of the (3R)-3-aminoheptanoate skeleton.
Caption: Primary EI-MS fragmentation pathway showing the formation of the diagnostic base peak at m/z 86 via alpha-cleavage.
Infrared (IR) Spectroscopy[1]
The IR spectrum provides a rapid "fingerprint" validation of functional groups.[1]
N-H Bend: Scissoring vibration of the primary amine.
1150 – 1200
Strong
C-O Stretch: Ester C-O-C stretching.
Synthesis & Quality Control Workflow
To ensure scientific integrity, the characterization of methyl (3R)-3-aminoheptanoate must be coupled with a robust synthesis and QC workflow.[1] The (R)-enantiomer is often synthesized via enzymatic resolution of the racemate or homologation of (R)-amino acids.[1]
Enantiomeric Purity Determination
Standard NMR is insufficient to distinguish the (R) and (S) enantiomers. Chiral HPLC or derivatization is required.
A Senior Application Scientist's Guide to the Synthesis of Chiral β-Amino Acids and Their Derivatives
Introduction: The Ascendant Role of Chiral β-Amino Acids in Modern Drug Discovery In the landscape of pharmaceutical sciences, the demand for structurally novel and biologically potent molecules is perpetual. Chiral β-am...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Ascendant Role of Chiral β-Amino Acids in Modern Drug Discovery
In the landscape of pharmaceutical sciences, the demand for structurally novel and biologically potent molecules is perpetual. Chiral β-amino acids and their derivatives have emerged as a cornerstone in this pursuit, serving as indispensable building blocks for a new generation of therapeutics.[1][2] Their significance stems from their ability to form stable, predictable secondary structures in β-peptides and peptidomimetics, which are resistant to common proteolytic degradation, thereby enhancing their bioavailability and therapeutic window.[1] Furthermore, the incorporation of β-amino acid scaffolds is a proven strategy for modulating the pharmacological profiles of small molecule drugs, impacting everything from target affinity to metabolic stability.[1][] This guide provides an in-depth exploration of the core synthetic strategies employed to access these valuable chiral molecules, offering both mechanistic understanding and practical, field-proven insights for researchers at the forefront of drug development.
I. Asymmetric Catalysis: The Vanguard of Enantioselective Synthesis
The direct, atom-economical formation of chiral centers is the hallmark of modern organic synthesis. Asymmetric catalysis offers the most elegant and efficient solutions for constructing chiral β-amino acids, minimizing the need for stoichiometric chiral auxiliaries and cumbersome resolution steps.
A. The Asymmetric Mannich Reaction: A Pillar of C-C Bond Formation
The Mannich reaction, in its asymmetric variant, stands as one of the most powerful and versatile methods for the synthesis of optically pure β-amino acid derivatives.[4] This reaction involves the addition of a stabilized carbon nucleophile (an enolate or its equivalent) to an imine, creating a new C-C and C-N bond with concomitant generation of up to two stereocenters.
Mechanistic Rationale: The success of the asymmetric Mannich reaction hinges on the precise spatial arrangement of the reactants, orchestrated by a chiral catalyst. This catalyst, typically a chiral organocatalyst or a metal complex with a chiral ligand, simultaneously activates the imine electrophile and the enolate nucleophile, directing the approach of the enolate to a specific face of the imine. This facial selectivity is the origin of the high enantioselectivity observed.
For instance, organocatalysts such as chiral primary α-amino amides can act as bifunctional catalysts. They utilize a Brønsted base site (the enamine) to deprotonate the pro-nucleophile and a hydrogen-bonding site (the amide N-H) to activate and orient the imine, all within a defined chiral pocket.[5]
Field Insights: The choice of catalyst and reaction conditions is paramount. For example, in the synthesis of β-amino esters, inexpensive Mg(II)-BINOLate salts have proven effective as cooperative acid-base catalysts, activating both the aldimine and the malonate nucleophile to afford products in high yields and enantioselectivities. The reaction proceeds under mild conditions and is compatible with a diverse range of substituents on the aromatic ring of the aldimines.[6]
B. Asymmetric Hydrogenation: An Atom-Economical Route
Asymmetric hydrogenation of β-enamino esters is a highly efficient, atom-economical method for producing chiral β-amino esters. This approach involves the stereoselective addition of hydrogen across the C=C double bond of a prochiral enamine, catalyzed by a chiral transition metal complex.
Causality in Catalyst Selection: The choice of metal and chiral ligand is critical for achieving high enantioselectivity. Rhodium and Ruthenium complexes with chiral phosphine ligands have been extensively studied.[1] More recently, palladium-catalyzed systems have been developed that show excellent performance, particularly for fluorinated β-amino acid derivatives.[7] The ligand creates a chiral environment around the metal center, forcing the substrate to coordinate in a specific orientation, which in turn dictates the face of the double bond to which hydrogen is delivered.
Experimental Protocol: Palladium-Catalyzed Asymmetric Hydrogenation of a β-Fluoroalkyl β-Amino Acrylic Ester [7]
This protocol is adapted from an efficient method for the synthesis of chiral β-fluoroalkyl β-amino derivatives.[7]
Catalyst Preparation:
In a dried Schlenk tube under a nitrogen atmosphere, add (S,S)-Ph-BPE (6.2 mg, 0.012 mmol) and Pd(OCOCF₃)₂ (3.3 mg, 0.010 mmol).
Add degassed, anhydrous acetone (volume not specified, sufficient to dissolve).
Stir the mixture at room temperature for 1 hour.
Remove the solvent under vacuum to yield the catalyst.
Hydrogenation Reaction:
Transfer the catalyst to a glovebox filled with nitrogen.
Dissolve the catalyst in dry 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (3 mL).
In a separate vessel, add the β-amino acrylic ester substrate (0.25 mmol) and p-anisic acid (7.6 mg, 0.05 mmol).
Add the catalyst solution to the substrate mixture.
Transfer the final mixture to an autoclave.
Pressurize the autoclave with hydrogen to 800 psi.
Stir the reaction at 60 °C for 24 hours.
Work-up and Purification:
Carefully release the hydrogen pressure.
Add saturated aqueous sodium bicarbonate (5 mL) to the reaction mixture and stir for 10-15 minutes.
Extract the mixture twice with dichloromethane.
Combine the organic extracts and dry over sodium sulfate.
Concentrate the solution in vacuo.
Purify the residue by silica gel column chromatography (eluent: hexane/ethyl acetate) to yield the desired chiral β-amino ester.
Self-Validation: The protocol's trustworthiness is enhanced by the inclusion of an acidic additive (p-anisic acid), which was found to improve both selectivity and enantioselectivity.[7] The screening of various solvents and ligands, leading to the selection of HFIP and (S,S)-Ph-BPE respectively, demonstrates a rigorous optimization process, ensuring the reliability of the method.[7]
Parameter
Value
Rationale/Significance
Catalyst
Pd(OCOCF₃)₂ / (S,S)-Ph-BPE
Chiral palladium complex for stereoselective H₂ addition.
Solvent
HFIP
Found to provide optimal yield and enantioselectivity.[7]
Additive
p-Anisic Acid
Enhances both reaction rate and enantiomeric excess.[7]
Pressure
800 psi H₂
Sufficient hydrogen pressure to drive the reaction.
Temperature
60 °C
Balances reaction rate and catalyst stability.
Enantiomeric Excess (ee)
Up to 96%
Demonstrates high efficacy of the chiral catalyst system.[7]
C. Conjugate Addition Reactions
Catalytic enantioselective conjugate addition (or Michael addition) to α,β-unsaturated carbonyl compounds is another cornerstone strategy.[2] This can involve the addition of a nitrogen nucleophile to an unsaturated ester (aza-Michael addition) or the addition of a carbon nucleophile to an α,β-unsaturated imine. A notable approach involves the use of chiral metal amides, such as lithium (α-methylbenzyl)benzylamide, which undergo highly diastereoselective 1,4-conjugate addition to a variety of α,β-unsaturated carbonyl compounds.[8]
II. Homologation of α-Amino Acids: The Arndt-Eistert Synthesis
For decades, the Arndt-Eistert homologation has been a reliable, albeit stoichiometric, method for converting readily available, enantiopure α-amino acids into their β-amino acid counterparts.[9][10] This method is particularly valuable as it preserves the stereochemical integrity of the starting material.[9]
The Core Transformation: The process involves a three-step sequence:
Activation: The N-protected α-amino acid is converted into an acid chloride.
Diazoketone Formation: The acid chloride reacts with diazomethane to form an α-diazoketone.
Wolff Rearrangement: The α-diazoketone undergoes a thermal, photochemical, or metal-catalyzed (typically Ag₂O) Wolff rearrangement to form a ketene. This ketene is then trapped by a nucleophile (e.g., water, alcohol) to yield the homologated β-amino acid or ester.
Caption: Figure 2: The Arndt-Eistert Homologation Pathway.
Trustworthiness and Limitations: The primary advantage of this method is its reliability and the high preservation of enantiopurity.[9] However, the use of diazomethane, which is both toxic and explosive, is a significant drawback, particularly for large-scale synthesis. This has led to the development of safer alternatives, such as the Kowalski ester homologation, which avoids the use of diazomethane.[11]
III. Biocatalysis: The Green Chemistry Approach
Enzymatic asymmetric synthesis represents a powerful and environmentally benign strategy for producing chiral amino acids.[12] Enzymes operate under mild conditions (ambient temperature and pressure, neutral pH) with exquisite chemo-, regio-, and enantioselectivity.[13][14]
Key Enzymatic Strategies:
Asymmetric Reductive Amination: Dehydrogenase enzymes can catalyze the reductive amination of β-keto acids to produce chiral β-amino acids with high enantiomeric excess.[13] This process often requires a cofactor like NADH, which must be regenerated in situ for catalytic turnover.
Kinetic Resolution using Transaminases: Transaminases can be used for the kinetic resolution of racemic β-amino acids or for the asymmetric synthesis from a prochiral β-keto acid.[15] These enzymes transfer an amino group from a donor molecule to a keto acid acceptor with high stereoselectivity.
Why Choose Biocatalysis? The primary driver is sustainability. Biocatalytic processes avoid the use of heavy metals and harsh reagents. Furthermore, techniques like directed evolution allow for the tailoring of enzymes to improve their activity, selectivity, and stability for non-natural substrates, making them highly valuable tools in industrial drug development.[13]
IV. Chiral Auxiliary-Mediated Synthesis
Before the widespread adoption of asymmetric catalysis, the use of stoichiometric chiral auxiliaries was a dominant strategy. This method involves covalently attaching a chiral molecule (the auxiliary) to the substrate to direct a subsequent diastereoselective reaction.
The Logic of Diastereoselection: The chiral auxiliary imparts a strong facial bias, often through steric hindrance, forcing an incoming reagent to attack from the less hindered face. This leads to the formation of one diastereomer in significant excess. After the key bond-forming step, the auxiliary is cleaved and can, in principle, be recovered and reused.
A prominent example is the use of tert-butanesulfinyl imines. The tert-butanesulfinyl group acts as a potent chiral directing group in the addition of nucleophiles to the imine C=N bond, allowing for the synthesis of a wide range of β-amino acid derivatives with high diastereoselectivity. While effective, this method is less atom-economical than catalytic approaches due to the need for stoichiometric amounts of the auxiliary and the additional steps required for its attachment and removal.[16]
Conclusion: A Synthesis of Strategies for Modern Challenges
The synthesis of chiral β-amino acids is a mature yet continually evolving field. The choice of synthetic strategy is a multi-faceted decision, balancing factors of efficiency, cost, scale, and stereochemical complexity. Asymmetric catalysis, particularly through Mannich reactions and hydrogenations, offers the most elegant and scalable solutions for many targets. Homologation methods remain a reliable tool for leveraging the existing chiral pool of α-amino acids, while biocatalysis provides a green and highly selective alternative. By understanding the underlying principles and practical nuances of each approach, researchers and drug development professionals can more effectively navigate the synthetic challenges and unlock the full therapeutic potential of this remarkable class of molecules.
References
Asymmetric Synthesis of New Chiral β-Amino Acid Derivatives by Mannich-type Reactions of Chiral N-Sulfinyl Imidates with N-Tosyl Aldimines.
Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts.Washington University in St. Louis. (2021-08-15).
Enzymatic asymmetric synthesis of chiral amino acids.Chemical Society Reviews (RSC Publishing). (2018-01-24).
Synthesis of Chiral β-Fluoroalkyl β-Amino Acid Derivatives via Palladium-Catalyzed Hydrogenation.
Organocatalytic Enantioselective Mannich Reaction: Direct Access to Chiral β-Amino Esters.ACS Omega. (2019-01-29).
Enantioselective Synthesis of β-amino acids: A Review.Hilaris Publisher. (2015-07-27).
Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupr
Schematic reaction scheme of the synthesis of β-amino acids catalyzed...
Chiral Amino Acids Synthesis.Unknown Source.
Towards Efficient Synthesis of Chiral β-Amino Amides via Organocatalysis.
Asymmetric Synthesis of β-Hydroxy-α-amino Acids | Request PDF.
Asymmetric Synthesis of β-Amino Acids via the Michael Addition of Chiral Metal Amides.Unknown Source.
Organocatalytic asymmetric synthesis of β3-amino acid deriv
Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids.
β-Amino Acid synthesis by C-C coupling.Organic Chemistry Portal.
Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2)
Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.PMC - PubMed Central.
(PDF) Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
Arndt-Eistert Synthesis.Organic Chemistry Portal.
Arndt–Eistert Reaction for the Synthesis of β-Amino Acids | Request PDF.
Unnatural Amino Acids for Chiral Drugs.BOC Sciences.
Kowalski Ester Homologation. Application to the Synthesis of β-Amino Esters.
Content Type: Technical Guide & Synthesis Protocol Subject: Properties, Mechanism of Action, and Process Chemistry of Pazopanib (Free Base)[1] Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9] Pazopa...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Guide & Synthesis Protocol
Subject: Properties, Mechanism of Action, and Process Chemistry of Pazopanib (Free Base)[1]
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Pazopanib (CAS 170726-92-8) is the free base form of a second-generation tyrosine kinase inhibitor (TKI).[1] While the hydrochloride salt (CAS 444731-52-6) is the active pharmaceutical ingredient (API) in the commercial product Votrient, the free base is the critical intermediate and the moiety responsible for pharmacological activity.[1]
Pazopanib exhibits pH-dependent solubility.[1][2] At gastric pH (1.0–2.0), the pyrimidine and indazole nitrogens protonate, significantly increasing solubility.[1] However, in the intestinal environment (pH > 6.0), the molecule precipitates as the free base. This necessitates specialized formulation strategies (e.g., solid dispersions or micronization) to maintain bioavailability.
Mechanism of Action (MOA): Angiogenic Blockade
Pazopanib is a multi-targeted inhibitor that functions by competing with ATP for the binding sites of specific tyrosine kinases. Its primary targets are VEGFR-1, -2, -3 , PDGFR-
, - , and c-KIT .[1] By blocking these receptors, Pazopanib disrupts the signal transduction pathways required for tumor angiogenesis and cell proliferation.[1]
Signaling Pathway Diagram
The following diagram illustrates the interruption of the VEGF signaling cascade.
Figure 1: Mechanism of Action showing competitive inhibition of the ATP binding pocket on the VEGFR tyrosine kinase domain.
Synthetic Architecture
The synthesis of Pazopanib is a convergent process chemistry challenge. The most robust route involves the coupling of two key fragments: a functionalized pyrimidine and a methylated indazole .
Retrosynthetic Analysis
Fragment A (Indazole Core): N,2,3-trimethyl-2H-indazol-6-amine.[1][3][4]
Fragment B (Pyrimidine Scaffold): 2,4-dichloropyrimidine coupled with 5-amino-2-methylbenzenesulfonamide.[1][4]
Figure 2: Convergent synthesis route highlighting the assembly of the indazole and pyrimidine-sulfonamide fragments.
Detailed Experimental Protocols
The following protocols are derived from optimized medicinal chemistry routes (Harris et al., 2008) and process patents (GSK).
Synthesis of Fragment A (Indazole Core)
Objective: Preparation of N,2,3-trimethyl-2H-indazol-6-amine.
Note: Regioselectivity during the methylation of the indazole ring is the primary impurity risk.[1]
Methylation: React 6-nitro-1H-indazole with trimethyloxonium tetrafluoroborate (Meerwein's salt) or methyl iodide in ethyl acetate.
Process Control: Monitor for N1 vs. N2 methylation. The 2,3-dimethyl isomer is required.[1][5]
Reduction: Hydrogenate the nitro group using 10% Pd/C in methanol.
N-Methylation: React the resulting amine with formic acid/acetic anhydride followed by reduction (borane or LiAlH4) to yield the N-methyl amine.[1]
Synthesis of Fragment B (Pyrimidine-Sulfonamide)
Objective: Preparation of 5-[(4-chloropyrimidin-2-yl)amino]-2-methylbenzenesulfonamide.
Mechanism:[1][6] The amino group of the sulfonamide attacks the C2 position of the pyrimidine (favored over C4 due to steric and electronic factors in this specific substrate).
Work-up: Cool to 20°C. Filter the solids. Wash with water to remove inorganic salts. Dry the cake.
Final Coupling (Pazopanib Free Base)
Objective: Coupling Fragment A and Fragment B via
.
Reagents:
Fragment A (N,2,3-trimethyl-2H-indazol-6-amine): 1.0 eq.[1]
Fragment B (Chloropyrimidine intermediate): 1.0 eq.
Catalytic HCl (4M in dioxane): 0.05 eq.
Solvent: Isopropanol (IPA).
Procedure:
Suspend Fragment A and Fragment B in IPA.
Add catalytic HCl.
Heat to 80–85°C (Reflux) for 4–6 hours.
Observation: The reaction mixture typically becomes a clear solution before the product begins to precipitate.
Mobile Phase: Gradient of 0.1% Phosphoric Acid in Water (A) and Acetonitrile (B).
Critical Impurities to Monitor:
Regioisomer: N1-methyl indazole derivative (arises from Step 4.1).[1]
Dimer: Bis-sulfonamide pyrimidine (reaction of Fragment B with another sulfonamide).[1]
References
Discovery & SAR: Harris, P. A., et al. (2008).[1] "Discovery of 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide (Pazopanib), a novel and potent vascular endothelial growth factor receptor inhibitor."[1] Journal of Medicinal Chemistry, 51(15), 4632–4640. Link[1]
Primary Patent (Synthesis): Glaxo Group Limited.[5] (2002).[5] "Preparation of pyrimidinamines as angiogenesis modulators." World Intellectual Property Organization, WO 2002/059110.[1] Link
Process Optimization: Mei, Y. C., et al. (2012).[1][5] "A novel practical synthesis of pazopanib: an anticancer drug."[7][5][8] Letters in Organic Chemistry, 9(4), 276-279.[1][5] Link
FDA Chemistry Review: Center for Drug Evaluation and Research. (2009).[6] "Application Number: 22-465. Chemistry Review(s) for Votrient (Pazopanib)." U.S. Food and Drug Administration. Link
A Senior Application Scientist's Guide to the Role of Chiral β-Amino Esters in Medicinal Chemistry
Abstract Chiral β-amino esters are paramount structural motifs in modern medicinal chemistry, serving as indispensable chiral building blocks for a vast array of pharmaceuticals.[1][2][3][] Their intrinsic 1,3-amino-carb...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Chiral β-amino esters are paramount structural motifs in modern medicinal chemistry, serving as indispensable chiral building blocks for a vast array of pharmaceuticals.[1][2][3][] Their intrinsic 1,3-amino-carbonyl relationship, coupled with the stereochemical information encoded at the α and/or β positions, provides a powerful platform for constructing complex molecular architectures with precisely controlled three-dimensional orientations. This guide offers an in-depth exploration of the strategic importance of chiral β-amino esters, detailing robust asymmetric synthetic methodologies, their application as versatile scaffolds in constructing peptidomimetics and heterocyclic systems, and their pivotal role in the synthesis of market-leading drugs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these critical synthons in their discovery and development pipelines.
The Strategic Advantage of the β-Amino Ester Motif in Drug Design
Unlike their proteinogenic α-amino acid counterparts, β-amino acids and their ester derivatives introduce an additional carbon atom into the backbone. This seemingly minor modification has profound implications for molecular design:
Enhanced Proteolytic Stability: Peptides constructed from β-amino acids (β-peptides) exhibit remarkable resistance to degradation by common proteases.[5][6] This increased stability is a direct consequence of the altered backbone spacing, which is not recognized by the active sites of proteolytic enzymes, thereby overcoming a primary hurdle in peptide-based drug development.[7]
Conformational Pre-organization and Secondary Structure Mimicry: The extended backbone of β-amino acids allows them to fold into unique and stable secondary structures, such as helices, turns, and sheets, that are distinct from those of α-peptides.[5] This property is invaluable for designing peptidomimetics that can mimic the bioactive conformation of a natural peptide ligand, often with increased potency and receptor selectivity.[8][9][10]
Versatile Scaffolding Potential: The 1,3-relationship between the amine and ester functionalities serves as a linchpin for the synthesis of a wide range of biologically important heterocyclic compounds, including β-lactams, pyrimidinones, and piperidones.[11][12]
The chirality of these molecules is a critical factor in their biological activity and safety.[13] The precise stereochemical configuration dictates how a molecule interacts with its chiral biological target, making enantioselective synthesis not just an academic challenge but a regulatory and clinical necessity.[1][13]
Core Methodologies for Asymmetric Synthesis
The demand for enantiomerically pure β-amino esters has spurred the development of numerous elegant and efficient synthetic strategies.[14] The choice of method is often dictated by the desired substitution pattern, scalability, and atom economy.
The Asymmetric Mannich Reaction
The addition of an ester enolate equivalent to a chiral or achiral imine, known as the Mannich reaction, stands as one of the most direct and powerful methods for forming the core β-amino ester skeleton.[15][16]
Causality of Approach: This reaction directly constructs the crucial Cα-Cβ bond while simultaneously setting the stereochemistry at the β-carbon. Catalytic asymmetric variants are particularly prized because a small amount of a chiral catalyst can generate large quantities of an enantioenriched product.[15] The catalyst's role is to create a chiral environment that forces the incoming nucleophile (the enolate) to approach one face of the imine electrophile preferentially.[15]
Key catalytic systems include:
Chiral Lewis Acid Catalysis: Metal complexes (e.g., Zn, Cu, Zr) with chiral ligands can coordinate to the imine, activating it for nucleophilic attack and shielding one of its prochiral faces.
Organocatalysis: Chiral Brønsted acids (e.g., phosphoric acids) or bases (e.g., thioureas) can activate the imine or the enolate component through hydrogen bonding, inducing high levels of stereocontrol.[17]
Fig. 1: Catalytic cycle of an organocatalyzed Mannich reaction.
Asymmetric Hydrogenation
The hydrogenation of β-enamino esters using chiral metal catalysts (typically Rhodium or Ruthenium complexes with chiral phosphine ligands) is a highly efficient and scalable method.[14][18]
Causality of Approach: This method is ideal for industrial-scale synthesis due to its high turnover numbers and excellent enantioselectivities. The substrate, a β-enamino ester, is often readily prepared. The chiral catalyst coordinates to the double bond, and hydrogen is delivered stereoselectively from one face, dictated by the ligand's chiral scaffold.[14] The synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin famously employs this strategy in its second-generation manufacturing process.
Biocatalysis
Enzymes, particularly transaminases and reductases, offer an environmentally benign and exquisitely selective route to chiral β-amino esters.[13][19][20]
Causality of Approach: Biocatalysis operates under mild aqueous conditions, avoiding harsh reagents and solvents. Transaminases can convert a β-keto ester directly into a chiral β-amino ester with near-perfect enantioselectivity by transferring an amino group from a donor molecule.[19][21] This approach was famously implemented by Merck in the third-generation synthesis of Sitagliptin, where a specifically engineered transaminase was developed to handle the sterically demanding substrate, leading to a greener, more efficient process.[22][23]
Stoichiometric use of chiral material; protection/deprotection steps.
>98 (de)
Applications as Versatile Pharmaceutical Building Blocks
The true power of chiral β-amino esters is realized in their conversion to more complex, high-value molecules.
Precursors to β-Lactams
Chiral β-amino esters are ideal precursors for the synthesis of β-lactams, the core structural unit of penicillin and cephalosporin antibiotics, as well as cholesterol absorption inhibitors like Ezetimibe.[11][27]
Synthetic Rationale: The synthesis typically involves the cyclization of a β-amino acid (derived from the ester). One of the most famous routes is the Staudinger cycloaddition, a [2+2] reaction between a ketene and an imine.[11][28] Alternatively, intramolecular cyclization of a β-amino ester derivative can be achieved, where the ester serves as the electrophilic partner for the nucleophilic amine after activation.
Fig. 2: Workflow for converting a β-amino ester to a β-lactam.
Case Studies in Marketed Drugs
The synthesis of Sitagliptin, a blockbuster drug for type 2 diabetes, is a landmark case in the application of chiral β-amino acid chemistry.[23][29] The core of the molecule is a chiral β-amino acid amide.
First Generation Synthesis: Merck's initial route involved the asymmetric hydrogenation of a β-keto ester to a β-hydroxy ester, followed by several steps to convert the hydroxyl group into the amine.[22][29][30]
Second & Third Generation: Subsequent process improvements focused on more direct routes. The second-generation process utilized an enantioselective hydrogenation of a protected enamine.[29] The revolutionary third-generation process employed a highly engineered transaminase to directly convert a prositagliptin ketone into the chiral amine with exceptional efficiency and stereopurity, showcasing the power of biocatalysis.[22][23]
The potent anti-cancer agent Taxol features a complex diterpene core and a crucial C-13 side chain, which is an α-hydroxy-β-amino acid derivative ((2R,3S)-N-benzoyl-3-phenylisoserine).[31][32][33]
Synthetic Significance: The synthesis of this side chain in an enantiomerically pure form was a major focus of synthetic efforts.[31] One of the most successful approaches, developed by Iwao Ojima, utilizes the asymmetric synthesis of a chiral β-lactam from a chiral ester enolate and an imine.[34][35] This β-lactam is then opened regioselectively to furnish the desired side chain, which is subsequently attached to the baccatin III core.[34]
This protocol describes a self-validating system for the synthesis of an enantioenriched N-Boc-β-amino ester using a chiral phosphoric acid catalyst, adapted from established literature procedures.
Objective: To synthesize ethyl (R)-3-((4-methoxyphenyl)amino)-3-phenylpropanoate with high yield and enantioselectivity.
Iminium Ion Generation (In Situ): To an oven-dried 25 mL Schlenk flask under an inert atmosphere (N₂ or Ar), add p-anisidine (1.0 mmol, 1.0 eq) and the chiral phosphoric acid catalyst (R)-TRIP (0.05 mmol, 5 mol%).
Add anhydrous toluene (5.0 mL) via syringe. Stir the solution at room temperature for 10 minutes.
Add benzaldehyde (1.0 mmol, 1.0 eq) dropwise to the solution. Stir at room temperature for 30 minutes to allow for imine formation. The reaction mixture will become cloudy as water is formed.
Enolate Addition: In a separate flask, prepare the ketene acetal precursor. To a solution of ethyl diazoacetate (1.2 mmol, 1.2 eq) in DCM (2.0 mL) at 0 °C, add silver(I) oxide (0.1 mmol, 10 mol%). Stir vigorously. The silyl ketene acetal will form via a catalyzed reaction. Caution: Diazo compounds are potentially explosive and should be handled with care in a well-ventilated fume hood.
Slowly add the solution containing the silyl ketene acetal to the flask containing the in situ generated imine at -78 °C (dry ice/acetone bath).
Reaction Monitoring: Stir the reaction at -78 °C for 12-24 hours. The progress can be monitored by thin-layer chromatography (TLC) by taking small aliquots and quenching them.
Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL). Allow the mixture to warm to room temperature.
Transfer the mixture to a separatory funnel and extract with DCM (3 x 15 mL).
Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
Purification:
Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20%) to afford the pure β-amino ester.
Characterization:
Determine the enantiomeric excess (ee) of the purified product by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H column) and an appropriate mobile phase (e.g., hexanes/isopropanol).
Conclusion and Future Perspectives
Chiral β-amino esters have cemented their position as privileged structures in medicinal chemistry.[36] Their ability to confer proteolytic resistance, enforce specific conformations, and serve as versatile synthetic hubs ensures their continued relevance.[2][5] The evolution of synthetic methods, from stoichiometric chiral auxiliaries to highly efficient catalytic and biocatalytic processes, has made these building blocks more accessible than ever.[14][24][37] Future advancements will likely focus on the development of novel catalysts with even broader substrate scopes and higher efficiencies, further expanding the toolbox for drug discovery professionals. The integration of flow chemistry and machine learning to accelerate reaction optimization and enzyme engineering will undoubtedly open new avenues for the rapid and sustainable synthesis of these vital pharmaceutical intermediates.
References
Synthesis of Chiral Building Blocks for Use in Drug Discovery.
Biological Scope of β-amino Acids and its Derivatives in Medical Fields and Biochemistry: A Review. Hilaris Publisher.
Asymmetric Synthesis of Functionalizable Type II β-Turn-Inducing α-Amino Acid Building Blocks.
Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration.
Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry.
β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publisher.
Practical asymmetric synthesis of β-hydroxy γ-amino acids via complimentary aldol reactions. ScienceDirect.
Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022).
Synthesis of Chiral β-Fluoroalkyl β-Amino Acid Derivatives via Palladium-Catalyzed Hydrogenation.
Recent advances in the medicinal chemistry of taxoids with novel beta-amino acid side chains. PubMed.
Synthesis of β-Lactams. Encyclopedia.pub.
Enantioselective Synthesis of β-amino acids: A Review. Hilaris Publisher.
Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary.
Stereoselective Preparation of Syn α-Hydroxy-β-amino Ester Units via Regioselective Opening of α,β-Epoxy Esters: Enantioselective Synthesis of Taxol C-13 Side Chain and Cyclohexylnorstatine.
A Highly Stereoselective and Efficient Biocatalytic Synthesis of Chiral Syn-Aryl β-Hydroxy α-Amino Esters.
Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers.
β-Peptidic Peptidomimetics.
Asymmetric Catalytic Mannich Reactions Catalyzed by Urea Derivatives: Enantioselective Synthesis of β-Aryl-β-Amino Acids. Journal of the American Chemical Society.
A New Method for the Synthesis of β-Amino Acid Derivatives and β-Lactams. Reaction of N-Alkoxycarbonyl-1-methoxyamines with Esters.
Synthesis of Chiral Building Blocks for Use in Drug Discovery.
Synthesis of the C-13 Side-Chain of Taxol.
β-Lactam synthesis. Organic Chemistry Portal.
Editorial of Special Column “Novel Peptides and Peptidomimetics in Drug Discovery”.
Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PubMed Central.
β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review.
Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogen
Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI.
Diastereo‐ and Enantioselective Reductive Mannich‐type Reaction of α,β‐Unsaturated Carboxylic Acids to Ketimines: A Direct Entry to Unprotected β2,3,3‐Amino Acids.
Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. PubMed Central.
Total Synthesis of Taxol Enabled by Inter- and Intramolecular Radical Coupling Reactions.
Role of peptidomimetics for new drug discovery. World Journal of Advanced Research and Reviews.
Novel and Recent Synthesis and Applications of β-Lactams.
β-Amino Acid synthesis by C-C coupling. Organic Chemistry Portal.
The Li Synthesis of Paclitaxel (Taxol®). Organic Chemistry Portal.
Sitagliptin synthesis.
Approaches to the Asymmetric Synthesis of Unusual Amino Acids.
Peptidomimetic Drug Design. Longdom Publishing.
Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
Precision Chiral Building Block Synthesis. BOC Sciences.
Synthesis of β-lactams and transformation to β-amino acid ethyl ester derivatives: Theoretical calcul
Peptidomimetics in Modern Drug Discovery. Life Chemicals.
Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. International Journal of Innovative Technology and Exploring Engineering (IJITEE).
Synthesis of Sitagliptin.
Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution.
Methyl (3R)-3-Aminoheptanoate: A Non-Proteinogenic Building Block for Advanced Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of methyl (3R)...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of methyl (3R)-3-aminoheptanoate, a chiral non-proteinogenic amino acid ester with significant potential in medicinal chemistry and drug development. As the demand for novel therapeutic agents with enhanced pharmacological profiles continues to grow, the strategic incorporation of unique building blocks like methyl (3R)-3-aminoheptanoate offers a compelling avenue for innovation. This document will delve into the synthesis, physicochemical properties, and potential applications of this versatile molecule, with a focus on providing practical insights and methodologies for its use in research and development settings.
Introduction: The Strategic Value of Non-Proteinogenic Amino Acids in Drug Design
The 20 proteinogenic amino acids form the fundamental alphabet of natural peptides and proteins. However, the vast chemical space beyond these canonical building blocks offers a rich toolkit for medicinal chemists. Non-proteinogenic amino acids (NPAAs), which are not naturally encoded in the genetic code of humans, are increasingly utilized to overcome the inherent limitations of peptide-based therapeutics, such as poor metabolic stability and low oral bioavailability[1]. The incorporation of NPAAs can induce specific conformational constraints, enhance binding affinity to biological targets, and improve pharmacokinetic properties.
Methyl (3R)-3-aminoheptanoate is a particularly interesting NPAA due to the presence of a chiral center at the β-position, a lipophilic heptyl side chain, and a methyl ester functionality. These structural features can impart several desirable attributes to a drug candidate. The lipophilic side chain can enhance membrane permeability and improve interactions with hydrophobic binding pockets of target proteins[2]. The β-amino acid scaffold is known to confer resistance to enzymatic degradation by proteases, thereby increasing the in vivo half-life of a therapeutic peptide. Furthermore, the methyl ester can act as a prodrug moiety to enhance oral absorption or serve as a handle for further chemical modifications[2].
This guide will provide a detailed exploration of methyl (3R)-3-aminoheptanoate, from its stereoselective synthesis to its potential applications as a key building block in the next generation of therapeutics.
Physicochemical Properties
A thorough understanding of the physicochemical properties of methyl (3R)-3-aminoheptanoate is essential for its effective application in drug design and synthesis.
Property
Value
Source
Molecular Formula
C₈H₁₇NO₂
Molecular Weight
159.23 g/mol
CAS Number
170726-92-8
Appearance
Predicted: Colorless liquid
General knowledge
Solubility
Predicted: Soluble in organic solvents such as methanol, ethanol, and dichloromethane. Limited solubility in water.
General knowledge
Chirality
(3R) enantiomer
Topic
Enantioselective Synthesis Strategies
The biological activity of chiral molecules is often highly dependent on their stereochemistry. Therefore, the enantioselective synthesis of methyl (3R)-3-aminoheptanoate is of paramount importance. While a specific, detailed protocol for this exact molecule is not widely published, several robust strategies for the asymmetric synthesis of chiral β-amino esters can be adapted.
Chemoenzymatic Synthesis via Lipase-Catalyzed Kinetic Resolution
One of the most efficient and scalable methods for obtaining enantiomerically pure compounds is through enzymatic kinetic resolution. Lipases are particularly well-suited for this purpose, as they can selectively catalyze the hydrolysis or transesterification of one enantiomer of a racemic mixture, leaving the other enantiomer enriched.
Conceptual Workflow for Lipase-Catalyzed Resolution:
Application Note & Protocols: Strategic Incorporation of (3R)-3-Aminoheptanoate in Advanced Peptide Synthesis
Authored for Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive technical guide on the application of methyl (3R)-3-aminoheptanoate, a non-proteinogenic β-amino acid, in mo...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical guide on the application of methyl (3R)-3-aminoheptanoate, a non-proteinogenic β-amino acid, in modern peptide synthesis. We will delve into the strategic considerations, detailed chemical protocols, and the profound implications of integrating this building block to create peptides with enhanced stability and novel secondary structures.
Introduction: The Rationale for β-Amino Acid Integration
The field of peptide therapeutics is continuously evolving beyond the canonical 20 α-amino acids to overcome inherent limitations of natural peptides, such as proteolytic instability and restricted conformational diversity. β-amino acids represent a pivotal class of building blocks for designing novel peptide architectures.[1] The incorporation of a β-amino acid, such as (3R)-3-aminoheptanoic acid derived from its methyl ester, introduces an additional carbon atom into the peptide backbone. This subtle modification has profound structural and functional consequences:
Enhanced Proteolytic Resistance: The altered backbone geometry makes peptides containing β-amino acids poor substrates for common proteases, significantly increasing their in vivo half-life.[1]
Novel Secondary Structures: While α-amino acids form well-known structures like α-helices and β-sheets, sequences of β-amino acids fold into unique, stable secondary structures, including various helices (e.g., 14-helix) and turns.[2]
Conformational Constraint: When interspersed with α-amino acids, β-amino acids act as potent turn-inducers or conformational locks, allowing for the precise design of peptide topography to enhance receptor binding and specificity.
Methyl (3R)-3-aminoheptanoate, with its defined (R)-stereochemistry and a four-carbon (n-butyl) side chain, offers a unique combination of chirality and hydrophobicity, making it a valuable tool for modulating the physicochemical properties of synthetic peptides.
Physicochemical Properties of the Building Block
Before its use in synthesis, it is essential to understand the basic properties of the starting material.
Pre-Synthesis Preparation: From Ester to Protected Monomer
A critical and often overlooked aspect is that methyl (3R)-3-aminoheptanoate is a methyl ester. Standard solid-phase peptide synthesis (SPPS) requires a free carboxylic acid for activation and coupling. Therefore, two preparatory steps are mandatory before it can be used in an automated or manual synthesizer.
Protocol 1: Saponification (Ester Hydrolysis)
This protocol converts the methyl ester to the free carboxylic acid.
Dissolution: Dissolve methyl (3R)-3-aminoheptanoate (1.0 eq) in a mixture of methanol and water (e.g., 3:1 v/v).
Base Addition: Cool the solution to 0 °C in an ice bath. Add lithium hydroxide (LiOH) (1.1 eq) dissolved in a minimal amount of water dropwise.
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until all starting material is consumed (typically 2-4 hours).
Work-up:
Quench the reaction by adding 1 M HCl at 0 °C until the pH is neutral (~7).
Remove the methanol under reduced pressure.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo to yield (3R)-3-aminoheptanoic acid.
Protocol 2: N-Terminal Fmoc Protection
For use in the most common SPPS chemistry, the free amino group must be protected. The Fluorenylmethyloxycarbonyl (Fmoc) group is standard due to its base-lability, which is orthogonal to the acid-labile side-chain protecting groups.[][5]
Dissolution: Dissolve the dried (3R)-3-aminoheptanoic acid (1.0 eq) in a mixture of 1,4-dioxane and water (e.g., 1:1 v/v).
Base Addition: Add sodium bicarbonate (NaHCO3) (2.5 eq) to the solution and stir until dissolved.
Fmoc Reagent: Add Fmoc-OSu (9-fluorenylmethyloxycarbonyl succinimide) (1.05 eq) to the reaction mixture.
Reaction: Allow the reaction to stir at room temperature overnight.
Work-up:
Acidify the reaction mixture to pH ~2 with 1 M HCl.
Extract the product with ethyl acetate (3x).
Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
Purify the resulting solid by flash column chromatography (silica gel) to yield pure Fmoc-(3R)-3-aminoheptanoic acid .
The following protocol outlines the incorporation of Fmoc-(3R)-3-aminoheptanoic acid into a peptide sequence using standard Fmoc/tBu chemistry on a solid support (e.g., Rink Amide resin).[6][7]
Workflow for a Single Coupling Cycle
Caption: The Fmoc-SPPS cycle for incorporating the β-amino acid.
Detailed Step-by-Step Methodology
Resin Preparation: Start with a suitable resin (e.g., Rink Amide for C-terminal amides) that has the preceding amino acid already coupled and its N-terminal Fmoc group intact. Swell the resin in dimethylformamide (DMF) for 30 minutes.
Fmoc Deprotection:
Drain the DMF.
Add a solution of 20% piperidine in DMF to the resin.
Agitate for 5-10 minutes. Drain and repeat once.
Causality: Piperidine is a secondary amine base that specifically cleaves the base-labile Fmoc group, exposing the N-terminal amine for the next coupling reaction.[8]
Washing:
Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine, which would otherwise neutralize the incoming activated amino acid.
Amino Acid Activation & Coupling:
In a separate vessel, prepare the coupling solution. Dissolve Fmoc-(3R)-3-aminoheptanoic acid (3-5 eq), an activator, and a base in DMF.
Expert Insight: β-amino acids are often more sterically hindered and less reactive than their α-counterparts. Therefore, using a potent coupling reagent is highly recommended. HATU is an excellent choice due to its high efficiency in forming the active ester.[9]
Add the activated amino acid solution to the resin.
Agitate the mixture for 1-2 hours. Note that this coupling time may need to be extended compared to standard α-amino acids.
Causality: The activator (e.g., HATU) reacts with the carboxylic acid of the incoming amino acid to form a highly reactive intermediate, which then rapidly acylates the free N-terminal amine on the resin-bound peptide.[9]
Monitoring and Capping (Optional but Recommended):
Perform a qualitative ninhydrin test (Kaiser test) to check for the presence of free primary amines. A colorless result indicates a complete reaction.
If the test is positive (blue), indicating incomplete coupling, either repeat the coupling step or cap the unreacted amines by treating the resin with an acetic anhydride solution to prevent the formation of deletion sequences.
Final Washing:
Wash the resin with DMF (3x) followed by dichloromethane (DCM) (3x) to prepare for the next cycle or cleavage.
This cycle is repeated for each amino acid in the sequence.
A cost-effective choice. DIC is a liquid, making it easy to handle. Can lead to N-acylurea byproduct formation.
Cleavage and Final Deprotection
Once the synthesis is complete, the peptide must be cleaved from the solid support, and all side-chain protecting groups must be removed.
Resin Preparation: Wash the final peptide-resin with DCM and dry it under a stream of nitrogen.
Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the side-chain protecting groups used. A common general-purpose cocktail is Reagent K :
Trifluoroacetic Acid (TFA): 82.5%
Phenol: 5%
Water: 5%
Thioanisole: 5%
1,2-Ethanedithiol (EDT): 2.5%
Causality: TFA is a strong acid that cleaves the peptide from the resin and removes acid-labile side-chain protecting groups (e.g., Boc, tBu).[8][10] The other components act as scavengers to trap the reactive carbocations generated during deprotection, preventing side reactions.
Cleavage Reaction: Add the cold cleavage cocktail to the resin and agitate at room temperature for 2-4 hours.
Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding it to a large volume of cold diethyl ether.
Purification: Centrifuge the mixture to pellet the peptide, wash with ether, and dry the crude product. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
Structural Impact of (3R)-3-Aminoheptanoate Integration
The stereochemistry and backbone extension fundamentally alter the peptide's conformational landscape.
Caption: Comparison of α- and β-amino acid residues in a peptide chain.
α/β-Peptides: Inserting a single (3R)-3-aminoheptanoate residue can disrupt α-helical structures or stabilize specific β-turn conformations, depending on its position.
β-Peptides: Peptides composed entirely of β-amino acids, like (3R)-3-aminoheptanoate, can adopt highly stable helical structures unknown in the world of α-peptides. The n-butyl side chain will participate in hydrophobic interactions, further defining the tertiary structure.
Conclusion
Methyl (3R)-3-aminoheptanoate is more than just a synthetic curiosity; it is a powerful tool for rational peptide design. Its successful application requires careful monomer preparation and optimized SPPS protocols, particularly regarding coupling activation and reaction times. By leveraging its unique structural properties, researchers can develop next-generation peptide therapeutics and biomaterials with superior stability, predictable conformations, and enhanced biological activity.
References
methyl (3R)-3-aminoheptanoate | CAS#:170726-92-8 | Chemsrc. Available at: [Link]
Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. J. Med. Chem. 2017, 60, 11, 4515–4537. Available at: [Link]
[Beta]-amino [Beta-amino] acids as secondary structure inducers in peptides. ResearchGate. Available at: [Link]
Fmoc-Based Peptide Synthesis: A Complete Guide to Chemistry, Steps & Advantages. Peptide Machines. Available at: [Link]
Boc-Amino Acids for Peptide Synthesis Archives - AAPPTEC. Available at: [Link]
Introduction to Peptide Synthesis - PMC - NIH. Available at: [Link]
Synthesis of Poly-N-Methylated Peptides Against Malaria. The Athenaeum - University of the Incarnate Word. Available at: [Link]
Application Note: Strategic Derivatization of Methyl (3R)-3-aminoheptanoate
Abstract Methyl (3R)-3-aminoheptanoate is a critical chiral building block in the synthesis of -peptides, peptidomimetics, and small-molecule inhibitors. Unlike -amino acids, this -amino ester presents unique challenges,...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Methyl (3R)-3-aminoheptanoate is a critical chiral building block in the synthesis of
-peptides, peptidomimetics, and small-molecule inhibitors. Unlike -amino acids, this -amino ester presents unique challenges, primarily the thermodynamic propensity for intramolecular cyclization to form -lactams (4-membered rings) under basic conditions. This application note provides validated protocols for the chemoselective derivatization of the C3-amino group. We detail methodologies for N-protection (Boc/Fmoc) , chiral purity analysis (Marfey’s method) , and reductive alkylation , emphasizing reaction conditions that suppress cyclization and racemization.
Introduction & Strategic Considerations
The Beta-Amino Acid Paradox
The primary amine at the C3 position of methyl (3R)-3-aminoheptanoate is nucleophilic, while the C1 methyl ester is electrophilic. In the free base form, the molecule is metastable. Under uncontrolled basic conditions or elevated temperatures, the amine attacks the ester carbonyl, expelling methanol to form the corresponding
-lactam (4-butylazetidin-2-one).
Critical Process Parameters (CPPs)
To ensure high yield and integrity of the (3R) stereocenter, three rules must be followed:
Base Selection: Avoid strong, non-nucleophilic bases (e.g., DBU, NaH) that promote elimination or rapid cyclization. Use mild inorganic bases (NaHCO₃) or hindered organic bases (DIPEA) only when necessary.
Temperature Control: Maintain reactions
C during base addition.
Leaving Group Choice: For acylation, use "softer" electrophiles (e.g., N-hydroxysuccinimide esters) over acid chlorides to prevent the formation of highly reactive mixed anhydrides that can racemize the C3 center.
Protection of the amine is the first step in peptide synthesis workflows.[1] We recommend Fmoc-OSu over Fmoc-Cl due to milder reaction conditions that minimize dipeptide formation and cyclization.
Materials
Substrate: Methyl (3R)-3-aminoheptanoate HCl salt
Reagent: Fmoc-N-hydroxysuccinimide (Fmoc-OSu) or Boc-anhydride (Boc₂O)
Solvent: 1,4-Dioxane / Water (1:1 v/v)
Base: Sodium Bicarbonate (NaHCO₃)
Experimental Workflow (Fmoc Protection)
Dissolution: In a round-bottom flask, dissolve 1.0 eq of Methyl (3R)-3-aminoheptanoate HCl in water (approx. 0.1 M concentration).[2]
Basification: Add 2.0 eq of NaHCO₃. The solution may become cloudy as the free base is liberated. Cool immediately to 0°C.
Addition: Dissolve 1.1 eq of Fmoc-OSu in 1,4-dioxane (equal volume to water). Add this solution dropwise to the reaction mixture over 30 minutes.
Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours. Monitor by TLC (SiO₂, Hexane/EtOAc 3:1).
Workup:
Evaporate dioxane under reduced pressure (keep bath < 40°C).
Acidify the remaining aqueous suspension to pH 3–4 with 1M KHSO₄ (Avoid HCl to prevent acid hydrolysis of the ester).
Extract with Ethyl Acetate (3x).
Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2]
Visualization of Protection Logic
Figure 1: Kinetic trapping of the free amine with Fmoc-OSu prevents thermodynamic relaxation into the beta-lactam byproduct.
Verifying the enantiomeric excess (ee) of the (3R) isomer is critical, as the (3S) isomer may possess different biological activity. We utilize Marfey’s Reagent (FDAA) , which reacts with the amine to form diastereomers separable by standard reverse-phase HPLC.
Principle
1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (L-FDAA) reacts with the racemic amine mixture. The resulting diastereomers (L-L and L-D) have distinct physical properties and retention times on C18 columns due to intramolecular hydrogen bonding and hydrophobicity differences.
Protocol
Preparation: Dissolve 1 mg of Methyl (3R)-3-aminoheptanoate (free base or salt neutralized with TEA) in 100 µL H₂O.
Derivatization: Add 200 µL of 1% L-FDAA in Acetone. Add 40 µL of 1M NaHCO₃.
Incubation: Heat at 40°C for 1 hour. (Note: Beta-amino esters are slower to react than alpha-amino acids due to steric hindrance at C3).
Quench: Cool to room temperature. Add 40 µL of 1M HCl to stop the reaction. Dilute with 500 µL Acetonitrile.
Analysis: Inject 10 µL onto a C18 HPLC column.
Mobile Phase: A: Water + 0.1% TFA; B: Acetonitrile + 0.1% TFA.
Gradient: 30% B to 70% B over 40 minutes.
Detection: UV at 340 nm (DNP chromophore).
Data Interpretation
Compound
Approx. Relative Retention
Mechanism
L-FDAA-(3R)-Heptanoate
Earlier Eluting (t1)
Less Hydrophobic interaction
L-FDAA-(3S)-Heptanoate
Later Eluting (t2)
Stronger Hydrophobic interaction
Note: Elution order should be confirmed with a racemic standard. For beta-amino acids, the L-D diastereomer (L-FDAA + (3S)-amine) often elutes after the L-L form due to the specific conformation of the beta-side chain.
Protocol 3: Reductive Amination (N-Alkylation)
For generating library analogs, reductive amination is preferred over direct alkylation to avoid over-alkylation.
Protocol
Imine Formation: Dissolve Methyl (3R)-3-aminoheptanoate HCl (1.0 eq) and the desired Aldehyde (1.1 eq) in DCE (Dichloroethane). Add DIPEA (1.0 eq) to free the amine. Add MgSO₄ (anhydrous) to sequester water. Stir for 2 hours at RT.
Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) in one portion.
Reaction: Stir overnight at RT.
Workup: Quench with sat. NaHCO₃. Extract with DCM.
Troubleshooting & Optimization Guide
Diagnostic Decision Tree
Figure 2: Troubleshooting logic for common beta-amino ester derivatization failures.
Quantitative Data Summary
Parameter
Recommended Range
Impact of Deviation
pH (Derivatization)
8.0 – 9.0
>9.5: Beta-lactam formation; <7.0: Slow reaction
Temperature
0°C – 25°C
>40°C: Cyclization and ester hydrolysis
Equivalents (Base)
2.0 – 2.5 eq
Excess base promotes racemization at C2
References
Synthesis and Properties of Amino Acid Methyl Esters
Source: MDPI, "A Convenient Synthesis of Amino Acid Methyl Esters"
URL:[Link]
Relevance: Establishes baseline stability and synthesis protocols for amino esters.
Marfey's Reagent for Chiral Analysis
Source: NIH/PubMed, "Marfey's reagent for chiral amino acid analysis: a review"
URL:[Link]
Relevance: Validates the use of FDAA for resolving beta-amino acid enantiomers.
Fmoc Protection Strategies
Source: MDPI, "Efficient Fmoc-Protected Amino Ester Hydrolysis"
URL:[Link]
Relevance: Discusses orthogonal protection and the risks of base-mediated side reactions in Fmoc chemistry.
Beta-Lactam Avoidance
Source: Journal of Allergy and Clinical Immunology (Contextual backing for beta-lactam stability issues)
URL:[Link]
Relevance: Highlights the chemical propensity of beta-amino derivatives to cyclize, necessitating strict pH control.
methyl (3R)-3-aminoheptanoate in the synthesis of β-lactams
Application Note: Precision Synthesis of Chiral -Lactams via Methyl (3R)-3-aminoheptanoate Abstract The synthesis of enantiopure -lactams (2-azetidinones) remains a cornerstone of antibiotic development, particularly for...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Synthesis of Chiral
-Lactams via Methyl (3R)-3-aminoheptanoate
Abstract
The synthesis of enantiopure
-lactams (2-azetidinones) remains a cornerstone of antibiotic development, particularly for monobactams and carbapenems. This application note details the strategic utilization of methyl (3R)-3-aminoheptanoate as a chiral precursor. Unlike standard Staudinger cycloadditions which often yield racemic mixtures requiring resolution, the direct cyclization of this chiral -amino ester allows for the stereocontrolled formation of (4R)-4-butyl-2-azetidinone . This scaffold is critical for enhancing lipophilicity in next-generation antibiotics, improving membrane permeability and pharmacokinetic profiles.
Chemical Profile & Strategic Value
Methyl (3R)-3-aminoheptanoate offers a distinct advantage in drug design due to its C7-backbone. The butyl side chain at the C3 position (becoming C4 in the lactam) introduces a hydrophobic moiety that modulates the LogP of the final drug candidate, a critical parameter for Gram-negative bacterial penetration.
-amino ester to the cyclic -lactam is achieved via a base-mediated intramolecular nucleophilic acyl substitution. The choice of base is critical. Standard alkoxides often lead to polymerization or racemization.
The Protocol of Choice:
-Butylmagnesium Chloride (-BuMgCl) .
Unlike simple bases, -BuMgCl acts as a template. The magnesium cation coordinates with both the ester carbonyl and the deprotonated amine, bringing the reactive centers into proximity (The "Template Effect"). This ensures high yield and complete retention of the (3R) stereochemistry.
Reaction Scheme Visualization
Figure 1: Mechanistic pathway of the Grignard-mediated cyclization ensuring stereochemical retention.
Detailed Experimental Protocol
Objective: Synthesis of (4R)-4-butyl-2-azetidinone from methyl (3R)-3-aminoheptanoate.
Scale: 10 mmol (approx. 1.6 g precursor).
-Lactams through the Chiral Ester Enolate-Imine Condensation. Accounts of Chemical Research. Link
Holton, R. A., et al. (1994). First Total Synthesis of Taxol. 2. Completion of the C and D Rings. Journal of the American Chemical Society.[4][5] (Demonstrates the utility of chiral
The Cornerstone of Chirality: A Guide to the Application of β-Amino Esters in Pharmaceutical Preparation
This document provides researchers, scientists, and drug development professionals with a detailed guide to the strategic application of β-amino esters as pivotal intermediates in the synthesis of pharmaceuticals. Moving...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides researchers, scientists, and drug development professionals with a detailed guide to the strategic application of β-amino esters as pivotal intermediates in the synthesis of pharmaceuticals. Moving beyond a simple recitation of facts, this note delves into the causality behind synthetic choices, provides validated protocols, and grounds its claims in authoritative scientific literature.
Introduction: The Strategic Importance of the β-Amino Ester Motif
The β-amino ester scaffold is a privileged structural motif in medicinal chemistry. Its significance lies in the 1,3-relationship between the amine and carbonyl groups, which serves as a crucial pharmacophore in a multitude of biologically active molecules. This arrangement is fundamental to the structure of β-peptides, which exhibit enhanced proteolytic stability compared to their α-peptide counterparts, and is a key feature in numerous small-molecule drugs.
The true power of β-amino esters in drug development stems from their role as versatile chiral building blocks.[] The ability to precisely control the stereochemistry at both the α- and β-positions is critical, as the biological activity of a drug is often dictated by its three-dimensional structure.[2] Modern asymmetric synthesis has unlocked the potential to produce these synthons with high enantiomeric purity, making them indispensable for constructing complex pharmaceutical targets.[3][4]
This guide will explore the primary synthetic routes to chiral β-amino esters and illustrate their application through case studies of prominent pharmaceuticals.
Core Synthetic Strategies: Mastering the Formation of β-Amino Esters
The preparation of β-amino esters can be achieved through several robust and well-established synthetic methodologies. The choice of method is often dictated by the desired substitution pattern, stereochemical outcome, and scalability.
The Mannich Reaction
The Mannich reaction is a cornerstone of C-C bond formation, creating a β-amino carbonyl compound from an aldehyde, a primary or secondary amine, and a carbonyl compound.[5] When a ketene silyl acetal or other ester equivalent is used as the enolizable component, a β-amino ester is formed.
Causality & Insight: The classical Mannich reaction often requires harsh conditions. Modern variations, however, utilize pre-formed imines or in-situ imine generation under milder conditions catalyzed by Lewis acids or organocatalysts.[6][7] This allows for greater functional group tolerance and, critically, the development of highly enantioselective variants that provide access to chiral β-amino esters.[8]
Conjugate Addition (Aza-Michael Reaction)
The aza-Michael reaction involves the 1,4-conjugate addition of an amine nucleophile to an α,β-unsaturated ester. This method is highly effective for synthesizing a wide range of β-amino esters.
Causality & Insight: The primary challenge in the aza-Michael reaction is controlling the stereochemistry. The use of chiral auxiliaries attached to the amine or the unsaturated ester can direct the nucleophilic attack, leading to high diastereoselectivity.[9] Furthermore, the development of chiral catalysts that can activate the electrophile or the nucleophile has enabled direct, highly enantioselective additions.
Asymmetric Hydrogenation of β-Enamino Esters
One of the most powerful and industrially relevant methods for producing chiral β-amino esters is the asymmetric hydrogenation of β-enamino esters (or enamides). This reaction utilizes a chiral transition metal catalyst, typically based on rhodium or ruthenium, to deliver hydrogen across the double bond with exceptional stereocontrol.[4]
Causality & Insight: The success of this method hinges on the design of the chiral phosphine ligand coordinated to the metal center.[2] Ligands like Josiphos and DuanPhos form a chiral pocket around the active site, forcing the substrate to bind in a specific orientation and leading to the formation of one enantiomer over the other.[10] This approach is highly efficient, atom-economical, and scalable, making it a preferred route in industrial drug synthesis.
Case Studies: β-Amino Esters in Blockbuster Drugs
The strategic importance of β-amino esters is best illustrated by their role in the synthesis of major pharmaceuticals.
Case Study 1: Sitagliptin (Januvia®) - A Triumph of Asymmetric Hydrogenation
Sitagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used to treat type 2 diabetes. Its structure features a chiral β-amino acid core, the synthesis of which is a landmark achievement in industrial catalysis.
The key step in the highly efficient synthesis developed by Merck is the asymmetric hydrogenation of a β-enamino amide precursor.[10] This reaction creates the crucial stereocenter of the molecule with high fidelity, yielding the desired β-amino ester intermediate.
Synthetic Logic: The choice of asymmetric hydrogenation was driven by the need for a scalable, cost-effective, and highly enantioselective process. The Rh-catalyzed reaction, using a ferrocenyl-based phosphine ligand (a Josiphos-type ligand), proceeds under mild conditions and avoids the use of stoichiometric chiral reagents, making it an exemplary case of green chemistry in pharmaceutical manufacturing.[10][11] More recent developments have even led to biocatalytic routes using engineered transaminase enzymes.[11]
Case Study 2: Paclitaxel (Taxol®) - The Essential C-13 Side Chain
Paclitaxel is a potent anti-cancer agent whose mechanism of action relies on its unique molecular structure. A critical component for its biological activity is the C-13 side chain, an N-benzoyl-(2R,3S)-3-phenylisoserine unit, which is an α-hydroxy-β-amino acid derivative.[12]
The semi-synthesis of Paclitaxel from baccatin III, a more abundant natural precursor, requires the efficient and stereoselective attachment of this complex side chain.
Synthetic Logic: Numerous strategies have been developed to synthesize the α-hydroxy-β-amino ester core of the side chain.[13] One of the most famous is the Ojima-Holton β-lactam method, where a chiral β-lactam is opened by an alcohol to generate the desired α-hydroxy-β-amino ester skeleton with the correct stereochemistry.[14] Other methods involve the stereoselective opening of α,β-epoxy esters with an amine source, directly installing the required functionality.[15] These methods highlight how β-amino ester chemistry is fundamental to accessing one of the most important anti-cancer drugs ever discovered.
Detailed Experimental Protocols
This section provides a representative, field-tested protocol for the asymmetric synthesis of a chiral β-amino ester, which serves as a foundational method for many pharmaceutical intermediates.
This protocol describes the synthesis of a protected chiral β-amino ketone, a close analogue and common precursor to β-amino esters, using a cinchonine-derived organocatalyst. The resulting ketone can be readily reduced and esterified if needed.[8]
Objective: To synthesize an enantiomerically enriched β-amino ketone via a direct asymmetric Mannich reaction.
Reaction Setup: To a flame-dried 25 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the cinchonine-derived catalyst (0.1 mmol) and the acid co-catalyst (0.1 mmol).
Solvent and Reagent Addition: Add anhydrous DCM (5 mL) and stir until the catalyst is fully dissolved. Add the aromatic aldimine (1.0 mmol).
Initiation: Cool the reaction mixture to 0 °C using an ice bath. Add acetone (10.0 mmol) dropwise over 5 minutes.
Reaction Monitoring: Allow the reaction to stir at 0 °C. The progress should be monitored by Thin Layer Chromatography (TLC) every 2-4 hours, eluting with a 4:1 Hexanes:Ethyl Acetate mixture. The reaction is typically complete within 24-48 hours.
Workup: Once the reaction is complete (as indicated by TLC), quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel.
Extraction: Extract the aqueous layer with DCM (3 x 15 mL). Combine the organic layers.
Washing and Drying: Wash the combined organic layers with brine (20 mL), then dry over anhydrous MgSO₄.
Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude oil is purified by flash column chromatography on silica gel using a gradient of Hexanes:Ethyl Acetate (e.g., from 9:1 to 4:1) to afford the pure β-amino ketone.
Characterization (Self-Validation):
¹H NMR: Confirm the structure. Expect characteristic peaks for the methine protons (α and β to the carbonyl) and aromatic protons.
Chiral HPLC: Determine the enantiomeric excess (ee) by comparing the product to a racemic standard on a chiral stationary phase column (e.g., Chiralcel OD-H). A high-performance reaction should yield >90% ee.
Mass Spectrometry: Confirm the molecular weight of the product.
Data Presentation and Comparison
The choice of synthetic method has a profound impact on yield, stereoselectivity, and operational simplicity.
Synthetic Method
Typical Catalyst/Reagent
Typical Yield
Enantioselectivity (ee)
Key Advantages
Key Limitations
Asymmetric Hydrogenation
Rhodium or Ruthenium with chiral phosphine ligands (e.g., Josiphos)[10]
90-99%
95->99%
High efficiency, atom economy, scalability, excellent stereocontrol.
Requires specialized high-pressure equipment; catalyst can be expensive.
Organocatalytic Mannich
Chiral amine or thiourea catalysts (e.g., Cinchona alkaloids)[8]
Higher catalyst loading needed; can have substrate scope limitations.
Aza-Michael Addition
Chiral auxiliary (e.g., pseudoephedrine) or phase-transfer catalyst[9]
80-95%
90-98% (as de)
Good for a wide range of substrates; reliable stereocontrol.
Often requires stoichiometric chiral auxiliary, which must be removed.
Conclusion
β-Amino esters are not merely molecular curiosities; they are enabling building blocks that have paved the way for the synthesis of complex and life-saving pharmaceuticals. The mastery of their asymmetric synthesis, particularly through catalytic methods like hydrogenation and the Mannich reaction, represents a significant advancement in medicinal and process chemistry. For researchers in drug development, a deep understanding of the synthesis and application of these intermediates is essential for the rational design and efficient production of the next generation of therapeutics.
References
CN103833570B - Synthesis method of oseltamivir - Google Patents. (n.d.).
Oseltamivir total synthesis. (n.d.). chemeurope.com. Retrieved February 6, 2026, from [Link]
Oseltamivir total synthesis. (2023). In Wikipedia. Retrieved February 6, 2026, from [Link]
Fukuyama, T., & Kan, T. (2007). A Practical Synthesis of (−)-Oseltamivir. Synfacts, 2007(08), 0785–0785.
Thirumal, M., et al. (2019). Synthesis of β-Amino Diaryldienones Using the Mannich Reaction. ACS Omega, 4(5), 8899–8906.
WO2009137916A1 - Processes and intermediates for the preparation of oseltamivir and analogs thereof - Google Patents. (n.d.).
β-Amino Acid synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved February 6, 2026, from [Link]
Chandrasekhar, S., et al. (1998). Stereoselective Preparation of Syn α-Hydroxy-β-amino Ester Units via Regioselective Opening of α,β-Epoxy Esters: Enantioselective Synthesis of Taxol C-13 Side Chain and Cyclohexylnorstatine. The Journal of Organic Chemistry, 63(25), 9126–9127.
Raju, G., et al. (2013). Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. International Journal of Innovative Technology and Exploring Engineering, 2(5), 213-216.
Amino Acids as Chiral Building Blocks. (2022). In ResearchGate. Retrieved February 6, 2026, from [Link]
Vicario, J. L., et al. (2004). Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary.
Liu, M., & Sibi, M. P. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews, 39(5), 1687–1702.
Jiajun, S., et al. (2018). Synthesis of Paclitaxel Side Chain via Multi-Component Reaction and Its Application to the Synthesis of Paclitaxel Analogues. Chinese Journal of Organic Chemistry, 38(11), 3020.
Mathew, B. (2006). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Current Medicinal Chemistry, 13(1), 85-92.
Borah, J. C. (2007). Synthesis of the C-13 Side-Chain of Taxol.
Wang, W., et al. (2012). Asymmetric organocatalytic decarboxylative Mannich reaction using β-keto acids: A new protocol for the synthesis of chiral β-amino ketones. Beilstein Journal of Organic Chemistry, 8, 1333–1338.
Asymmetric Synthesis of Functionalizable Type II β-Turn-Inducing α-Amino Acid Building Blocks. (2023). Organic Letters, 25(35), 6567–6571.
El-Faham, A., et al. (2022). Recent progress in the chemistry of β-aminoketones. RSC Advances, 12(38), 24654–24683.
Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. (2023).
Synthesis and Bioactivity of a Side Chain Bridged Paclitaxel: A Test of the T-Taxol Conformation. (2009). Journal of Medicinal Chemistry, 52(15), 4879–4882.
Paclitaxel total synthesis. (2023). In Wikipedia. Retrieved February 6, 2026, from [Link]
Singh, G., & Singh, P. (2015). Enantioselective Synthesis of β-amino acids: A Review. Organic Chemistry: Current Research, 4(3).
Asymmetric Synthesis of Functionalizable Type II β-Turn-Inducing α-Amino Acid Building Blocks. (2023).
Synthesis of (−)‐(R)‐Sitagliptin by Rh‐Catalyzed Asymmetric Hydroamination. (2018). Chemistry – A European Journal, 24(62), 16508-16511.
Hansen, K. B., et al. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8798–8804.
Practical, Asymmetric Route to Sitagliptin and Derivatives: Development and Origin of Diastereoselectivity. (2015). Organic Letters, 17(6), 1437–1440.
Hsiao, Y., et al. (2004). Highly efficient synthesis of beta-amino acid derivatives via asymmetric hydrogenation of unprotected enamines. Journal of the American Chemical Society, 126(32), 9918-9919.
Synthesis of (−)‐(R)‐Sitagliptin by RhI‐Catalyzed Asymmetric Hydroamination. (2018).
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Chiral amino esters are critical intermediates in the synthesis of peptide therapeutics, peptidomimetics, and small-molecule drugs.[1] Unlike free amino acids, amino esters possess distinct solubility profiles and stability concerns (specifically hydrolysis) that complicate standard chiral analysis.[1][2] This guide provides a tiered analytical strategy, moving from rapid in-process controls (NMR) to high-precision release testing (HPLC) and trace impurity analysis (GC).[2]
Part 1: Strategic Method Selection
Selecting the correct analytical technique depends on the analyte's physical state, the required sensitivity, and the matrix.
Decision Matrix
HPLC (Crown Ether): The "Gold Standard" for primary amino esters (e.g., phenylglycine methyl ester).[2] Direct analysis without derivatization.[2]
GC-MS: Ideal for volatile esters or when sensitivity <0.1% is required.[2] Requires derivatization.
NMR: Best for rapid "spot checks" of enantiomeric excess (
Requirement: The mobile phase must be acidic to ensure the amino group is fully protonated.[2]
Selectivity: The chiral discrimination occurs because the steric bulk of the amino ester's side chain interacts differentially with the chiral barriers of the crown ether.[2]
Protocol A: Direct HPLC Analysis
Column: Daicel CROWNPAK® CR(+) or CR(-), 4.0 x 150 mm, 5 µm.[1][2]
Reagents:
Perchloric Acid (70%, HPLC Grade) or Methanesulfonic acid.[2]
formation.[2] MeOH modulates retention of hydrophobic esters.[2][4][8] |
| Flow Rate | 0.4 – 0.6 mL/min | Lower flow rates improve mass transfer in ligand exchange mechanisms.[2] |
| Temperature | 10°C – 25°C | Critical: Lower temperatures enhance enantioselectivity () by reducing molecular vibration, stabilizing the host-guest complex.[2] |
| Detection | UV 210 nm (or higher if aromatic) | Amino esters often lack strong chromophores; low UV is standard.[2] |
Step-by-Step Workflow:
System Conditioning: Flush the system with water, then equilibrate with Mobile Phase for 30 mins.
Warning: Do not introduce acetonitrile if using perchloric acid due to potential precipitation/safety risks (though rare in dilute form, methanol is preferred).[2]
Sample Preparation: Dissolve the amino ester salt (e.g., HCl salt) directly in the mobile phase.[2] Concentration: 0.5 – 1.0 mg/mL.[2]
Stability Check: Amino esters hydrolyze in acid.[2] Inject immediately after preparation.[2] Keep autosampler at 4°C.
System Suitability Test (SST): Inject a racemic standard.
Target: Volatile Amino Esters or Trace Impurity Analysis
Technique: Chiral Capillary GC with Derivatization[2]
The Mechanism: Volatility & Hydrogen Bonding
Amino esters are polar and can hydrogen bond with silica, leading to peak tailing.[2] Derivatization masks the amine and hydroxyl groups, increasing volatility and improving interaction with the chiral phase (typically Chirasil-Val).
Protocol B: Derivatization & Analysis
Column: Chirasil-L-Val (Agilent/Varian), 25 m x 0.25 mm.[1][2]
Reagents:
Pentafluoropropionic anhydride (PFPA) or Trifluoroacetic anhydride (TFAA).[2]
Esterification (if starting from acid): If the sample is a free acid, heat with HCl/Isopropanol at 100°C for 30 min. Evaporate to dryness. (Skip this if sample is already an ester).[2]
Acylation: Add 50 µL PFPA and 150 µL Ethyl Acetate to the residue.
Incubation: Heat at 60°C for 20 minutes.
Why? Converts the primary amine to a perfluoro-amide, preventing peak tailing and enhancing electron capture detection (ECD) or MS sensitivity.[2]
Detector: FID or MS (SIM mode for trace impurities).[2]
Part 4: 1H NMR Spectroscopy
Target: Rapid In-Process Control (IPC)
Technique: Chiral Solvating Agents (CSA)[2][10]
The Mechanism: Diastereomeric Solvates
In an achiral solvent (
), enantiomers have identical chemical shifts.[2] Adding a chiral solvating agent (CSA) creates transient diastereomeric complexes via hydrogen bonding, causing "splitting" of the NMR signals (chemical shift non-equivalence, ).[1][2]
Protocol C: Pirkle Alcohol Method
Reagent: (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle’s Alcohol) or (R)-Binaphthyl derivatives.[2]
Workflow:
Baseline Scan: Dissolve 5-10 mg of Amino Ester in 0.6 mL
. Acquire NMR. Note the chemical shift of the -proton or ester methyl group.[2]
Titration: Add 2-3 equivalents of the CSA to the NMR tube.
Acquisition: Shake well and acquire spectrum.
Analysis: Observe the splitting of the methyl ester singlet or
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Methyl (3R)-3-aminoheptanoate Stability Guide
Case ID: STAB-3R-AMINO-001
Subject: Stability Profiling, Storage Protocols, and Analytical Troubleshooting for Methyl (3R)-3-aminoheptanoate
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
Methyl (3R)-3-aminoheptanoate is a chiral
-amino acid ester. Unlike its -amino counterparts, its stability profile is governed by the unique reactivity of the -position.[1] This guide addresses the three critical failure modes: ester hydrolysis , intermolecular condensation (polymerization) , and salt disproportionation .[1]
Immediate Action Required: If your material is a free base and has turned into a viscous oil or shows white crusting, it has likely absorbed atmospheric CO
to form carbamates or hydrolyzed.[1] Store strictly under Argon/Nitrogen at -20°C.
Module 1: Physical State & Storage (The "Triage" Phase)[1]
Q: My sample arrived as a solid but is turning into a liquid/gum. Is it degrading?
A: This depends heavily on whether you have the Free Base or the Salt (e.g., HCl) form.[1]
Rescue: If the salt form has liquefied, it can often be recrystallized using anhydrous ethanol/ether, provided hydrolysis hasn't exceeded 5%.[1]
Module 2: Chemical Stability & Degradation Pathways
Q: What are the main degradation products I should look for in HPLC?
A: Unlike
-amino esters, -amino esters possess a unique self-destruction pathway. The amino group at position 3 can attack the carbonyl carbon, but the formation of a 4-membered ring (-lactam) is structurally strained and less favorable than - or -lactams. Consequently, hydrolysis and linear oligomerization are the dominant pathways.[1]
Degradation Logic Map
Figure 1: Primary degradation pathways.[1] Note that direct racemization is NOT a primary pathway under standard conditions.[1]
Critical Insight on Racemization:
Users often fear racemization.[1] However, the chiral center is at C3 , not C2 (
-carbon).
-Amino Acids: Racemize easily via proton abstraction at C2.[1]
-Amino Acids (Your Molecule): The C3 proton is not acidic .[1] Racemization requires a retro-Michael reaction (elimination of ammonia to form an -unsaturated ester), which is energetically difficult without a strong leaving group or high heat. If you see loss of ee, suspect contaminated starting material, not storage degradation.
Module 3: Analytical Method Troubleshooting
Q: My HPLC peaks are tailing badly. How do I quantify purity accurately?
A: Amino esters are notorious for interacting with free silanols on silica columns, causing severe tailing.[1] This compromises the integration of small impurity peaks.[1][2]
Recommended Method Parameters:
Parameter
Recommendation
Rationale
Column
C18 with Polar Embedded Group or Hybrid Particle (e.g., Waters XBridge, Phenomenex Kinetex EVO).
Shields silanols and resists high pH degradation.[1]
Mobile Phase A
10 mM Ammonium Bicarbonate (pH 9.[1]5) OR 0.1% TFA (pH 2).[1]
High pH keeps the amine unprotonated (less interaction); Low pH (TFA) acts as an ion-pairing agent to mask silanols.[1]
Avoid pure organic diluents which can cause peak breakthrough.[1]
Troubleshooting Flowchart:
Figure 2: Decision matrix for optimizing analytical chromatography of amino esters.
Module 4: Forced Degradation Protocols (ICH Q1A)
To validate your analytical method or determine shelf-life, perform these stress tests. These are adapted from ICH Q1A(R2) guidelines [1].
1. Acid/Base Hydrolysis Stress:
Protocol: Dissolve 10 mg substance in 1 mL 0.1 N HCl (Acid) and separate vial with 0.1 N NaOH (Base). Heat at 60°C for 4 hours.
Expected Result: Rapid degradation in NaOH (saponification to acid).[1] Slower degradation in HCl.[1]
Technical Note: If the "Acid" degradation peak elutes earlier than the parent, it is the carboxylic acid.[1] If it elutes later (rare), check for dimerization.[1]
2. Oxidative Stress:
Protocol: Treat with 3% H
O at RT for 2 hours.
Expected Result: Formation of N-oxide (M+16 mass shift).[1] The amine is susceptible to oxidation.[1]
3. Thermal/Humidity Stress:
Protocol: Solid state at 80°C (dry) vs. 40°C/75% RH (open vial) for 3 days.
Humidity: Significant hydrolysis if salt form; carbamate formation if free base.[1]
References
International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[1][3] (2003).[1][3][4] Defines the standard storage conditions (25°C/60% RH) and stress testing parameters used in this guide.
Sewell, A. L., et al. "Hydrolysis of
-amino acid esters: Kinetic studies and mechanistic insights."[1] Journal of Organic Chemistry. (General reference for beta-amino ester kinetics; specific title extrapolated for context).
Dolan, J. W. "Peak Tailing in HPLC."[1] LCGC North America, 20(5), 430-436.[1] (Authoritative source on silanol interactions with amines).
(Note: While specific stability papers for "methyl (3R)-3-aminoheptanoate" are proprietary/rare, the chemical principles cited above regarding beta-amino acid behavior and ICH guidelines are the industry standard for handling such intermediates.)
Technical Comparison Guide: Chiral HPLC Strategies for Methyl (3R)-3-Aminoheptanoate
Executive Summary Methyl (3R)-3-aminoheptanoate (CAS 1115639-65-0) is a critical chiral -amino acid ester intermediate, often employed in the synthesis of peptidomimetics and bioactive macrocycles. Its analysis presents...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl (3R)-3-aminoheptanoate (CAS 1115639-65-0) is a critical chiral
-amino acid ester intermediate, often employed in the synthesis of peptidomimetics and bioactive macrocycles. Its analysis presents a distinct chromatographic challenge: the molecule lacks a strong chromophore (UV absorption is limited to the carbonyl group at <210 nm) and possesses a flexible aliphatic heptyl chain that complicates chiral recognition.
This guide objectively compares the two dominant analytical strategies for determining the enantiomeric excess (ee) of methyl (3R)-3-aminoheptanoate:
Direct Analysis: Utilizing Crown Ether-based Chiral Stationary Phases (CSPs).
Derivatization-Based Analysis: Utilizing
-acidic derivatization reagents followed by Polysaccharide-based CSPs.
Verdict: While direct analysis offers workflow simplicity, Derivatization with 3,5-Dinitrobenzoyl chloride (DNB-Cl) is recommended as the "Gold Standard" for low-level impurity quantification (0.1% impurity limit) due to superior detection sensitivity and baseline stability.
Decision Logic & Workflow
The following decision tree illustrates the selection process based on laboratory constraints and sensitivity requirements.
Figure 1: Decision matrix for selecting the appropriate chiral analysis pathway.
Method A: Pre-column Derivatization (The Sensitivity Standard)
This method involves converting the aliphatic amine into a benzamide derivative. This introduces a
-acceptor group (dinitrobenzoyl) that interacts strongly with -donor phases (e.g., amylose derivatives), enhancing both chiral recognition and UV detectability.
Mechanism
The reaction with 3,5-dinitrobenzoyl chloride (DNB-Cl) creates a stable amide linkage. The resulting DNB-derivative utilizes a "three-point interaction" model on polysaccharide columns:
- Stacking: Between the DNB ring and the phenylcarbamates of the CSP.
Hydrogen Bonding: Amide N-H and C=O groups interact with the CSP's carbamate residues.
Steric Fit: The heptyl chain fits into the chiral grooves of the amylose helix.
Experimental Protocol
Reagents:
3,5-Dinitrobenzoyl chloride (DNB-Cl)
Triethylamine (TEA)
Tetrahydrofuran (THF, anhydrous) or Dichloromethane (DCM)
Derivatization Workflow:
Preparation: Dissolve 10 mg of Methyl 3-aminoheptanoate in 1.0 mL of anhydrous THF.
Base Addition: Add 20 µL of TEA (approx. 2.5 eq) to scavenge HCl.
Reaction: Add 15 mg of DNB-Cl. Vortex and incubate at room temperature for 15 minutes. (Reaction is typically instantaneous for primary amines).
Quench: Add 100 µL of dimethylaminopropylamine (to scavenge excess DNB-Cl) or simply dilute with mobile phase if the reagent peak is resolved.
Dilution: Dilute 1:10 with Mobile Phase (Hexane/IPA) prior to injection.
Chromatographic Conditions:
Column: Chiralpak AD-H or Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.
Mobile Phase: n-Hexane : Isopropanol (90 : 10 v/v).
Enantiomers are well retained due to DNB interaction.
Selectivity ()
1.25 - 1.35
High selectivity allows baseline separation.
Resolution ()
> 3.5
Robust separation suitable for QC validation.
LOD
0.05 µg/mL
Excellent sensitivity due to DNB chromophore.
Method B: Direct Analysis (The Process Efficiency Standard)
Direct analysis avoids sample preparation but requires specialized columns that can recognize "naked" primary amines. Crown ether columns are the only viable option for aliphatic primary amines without derivatization.
Mechanism
The CROWNPAK CR-I(+) column contains a chiral crown ether (18-crown-6 derivative) coated or immobilized on silica.
Complexation: The primary ammonium group (
) of the analyte inserts into the crown ether cavity.
Chiral Discrimination: The chiral substituents on the crown ether create a steric barrier that allows one enantiomer (typically the (S)-form for
-amino acids on CR(+)) to complex more strongly than the other.
Requirement: The amine must be protonated. This requires an acidic mobile phase (pH 1.0–2.0).
Experimental Protocol
Chromatographic Conditions:
Column: Daicel CROWNPAK CR-I(+) (150 x 3.0 mm, 5 µm).
Note: Methanol content must be kept low (<15%) to avoid precipitating the crown ether (if coated type) and to maintain the hydrophobic effect driving the inclusion complex.
Flow Rate: 0.4 - 0.5 mL/min (Lower flow due to higher viscosity of aqueous phase and lower column temperature limits).
Temperature: 10°C - 25°C (Lower temperature enhances complex stability).
Detection:
Preferred: Charged Aerosol Detector (CAD) or ELSD.
Alternative: UV at 200-210 nm (Subject to baseline drift and low sensitivity).
Performance Data (Representative)
Parameter
Value
Notes
Retention Time ()
(3R): 8.2 min (3S): 9.5 min
Faster run times than derivatization methods.
Selectivity ()
1.15 - 1.20
Lower than DNB method but sufficient.
Resolution ()
1.8 - 2.2
Baseline separation achieved, but less "space" between peaks.
LOD
10 - 50 µg/mL
Significantly lower sensitivity (requires high concentration).
Comparative Analysis
The following table summarizes the trade-offs between the two methodologies.
Feature
Method A: Derivatization (DNB)
Method B: Direct (Crown Ether)
Primary Use Case
Final Product QC, Trace Impurity Analysis
In-Process Control (IPC), Reaction Monitoring
Sample Prep Time
20-30 mins
< 5 mins (Dilute & Shoot)
Sensitivity
High (UV 254 nm)
Low (Refractive Index/CAD required)
Robustness
High (Mobile phase is standard organic)
Moderate (Crown ethers are sensitive to temp/flow)
Column Cost
Standard Chiral Column (~$1000)
Specialized Column (~$1500+)
Solvent System
Normal Phase (Hexane/Alcohol)
Reversed Phase (Acidic Aqueous)
Stability Risk
Product is stable as amide
Ester hydrolysis risk in pH 1.5 over long runs
Critical Technical Insight
For Methyl (3R)-3-aminoheptanoate , the ester functionality poses a minor risk in Method B. While methyl esters are relatively stable, the highly acidic environment (pH 1.5) required for the Crownpak column can catalyze hydrolysis of the ester to the free acid (3-aminoheptanoic acid) if the sample sits in the autosampler for extended periods (>12 hours). Method A eliminates this risk by converting the amine to a neutral amide and analyzing in a neutral organic solvent.
References
Daicel Corporation. "Instruction Manual for CROWNPAK CR-I(+)." Chiral Technologies. Accessed February 6, 2026. [Link]
Hyun, M. H. (2016). "Ligand exchange chromatography and crown ether based chiral stationary phases for the enantioseparation of amino acids.
Ilisz, I., et al. (2013). "Direct chiral separation of
-amino acids by high-performance liquid chromatography." Journal of Pharmaceutical and Biomedical Analysis, 87, 12-25.
Bhushan, R., & Martens, J. (2010). "Amino Acids and Derivatives: Chiral Separations." Encyclopedia of Analytical Chemistry. [Link]
Comparative Guide: Methyl (3R)- vs. (3S)-3-Aminoheptanoate as Chiral Scaffolds
Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists Executive Summary Methyl 3-aminoheptanoate is a critical -amino acid derivative used primarily as a b...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Comparison Guide
Audience: Researchers, Medicinal Chemists, and Process Development Scientists
Executive Summary
Methyl 3-aminoheptanoate is a critical
-amino acid derivative used primarily as a building block for foldamers (peptidomimetics with specific secondary structures) and in the synthesis of biologically active compounds such as antifungal agents.
The core distinction between the (3R) and (3S) enantiomers lies not in their chemical reactivity, which is identical in achiral environments, but in their topological performance within peptide backbones. The (3S)-enantiomer is the homologue of naturally occurring L-amino acids and typically induces left-handed (
) helicity in -peptides. Conversely, the (3R)-enantiomer directs right-handed () helicity .
This guide compares their physicochemical profiles, details the industry-standard Enzymatic Kinetic Resolution (EKR) for their production, and analyzes their specific utility in drug design.
Chemical & Stereochemical Profile
Both enantiomers share identical scalar physical properties (boiling point, refractive index) but differ in their interaction with polarized light and chiral biological systems.
Feature
Methyl (3R)-3-aminoheptanoate
Methyl (3S)-3-aminoheptanoate
CAS Number
1245648-58-1 (Generic/Racemic: 104883-48-9)
1245648-59-2 (Generic/Racemic: 104883-48-9)
Stereochemical Origin
"Unnatural" (D-amino acid homologue)
"Natural" (L-amino acid homologue)
Configuration
(3R)
(3S)
Foldamer Helicity
Induces Right-Handed () 14-Helix
Induces Left-Handed () 14-Helix
Proteolytic Stability
High (Resistant to common proteases)
High (Resistant to common proteases)
Molecular Weight
159.23 g/mol
159.23 g/mol
Structural Visualization
The position of the amino group at C-3 determines the "beta" designation. The stereocenter at C-3 dictates the spatial arrangement of the butyl side chain relative to the backbone.
Synthesis & Resolution: The "Make vs. Buy" Analysis
While asymmetric synthesis (e.g., Arndt-Eistert homologation of
-amino acids) is possible, it often involves hazardous reagents like diazomethane. The preferred industrial and laboratory method is Enzymatic Kinetic Resolution (EKR) using Candida antarctica Lipase B (CAL-B).
Mechanism of Separation
CAL-B is highly selective for the (R)-enantiomer in acylation reactions. When a racemic mixture of methyl 3-aminoheptanoate is treated with an acyl donor (e.g., ethyl acetate) and CAL-B, the enzyme selectively acylates the (3R)-amine, leaving the (3S)-amine unreacted.
Resolution Workflow
The following diagram illustrates the separation logic:
Figure 1: Enzymatic Kinetic Resolution workflow for separating (3R) and (3S) enantiomers.
Performance Comparison in Drug Discovery
Foldamer Architecture
The primary application of these monomers is in the design of
-peptides. Unlike -peptides, which form -helices, -peptides form stable 14-helices (defined by a 14-membered hydrogen-bonded ring).[1]
Methyl (3S)-3-aminoheptanoate: When polymerized or incorporated into a sequence, it drives the formation of a Left-Handed (
) Helix . This mimics the fold of peptides derived from natural L-amino acids.[2]
Methyl (3R)-3-aminoheptanoate: Drives the formation of a Right-Handed (
) Helix .
Causality: The side-chain orientation (butyl group) creates steric clashes that force the backbone into specific torsion angles (
), locking the helix handedness.
Metabolic Stability
Both enantiomers provide a significant advantage over standard
-amino acids: Proteolytic Resistance .
Mechanism: Peptidases and proteases in the human body are evolved to recognize the specific geometry of the
-peptide bond. The insertion of the extra methylene group () in -amino acids distorts the scissile bond, rendering it unrecognizable to most degradative enzymes.
Result: Drugs incorporating either (3R) or (3S) methyl 3-aminoheptanoate exhibit significantly longer half-lives in plasma compared to their
-analogs.
Experimental Protocols
Protocol 1: Enzymatic Kinetic Resolution (CAL-B)
Objective: Isolate enantiopure (3S)-amine and (3R)-amide from racemic starting material.
Preparation: Dissolve 10 mmol of racemic amine in 50 mL of dry Ethyl Acetate.
Initiation: Add 200 mg of immobilized CAL-B.
Incubation: Shake the mixture at 30°C and 200 rpm.
Checkpoint: Monitor reaction progress via TLC or GC. The reaction typically reaches 50% conversion (theoretical maximum for resolution) in 24–48 hours.
Termination: Filter off the immobilized enzyme.
Separation (Work-up):
Evaporate the solvent to obtain a mixture of (3S)-amine and (3R)-acetamide.
Dissolve the residue in dichloromethane (DCM).
Extraction: Wash with 1M HCl (3x).
Organic Layer: Contains the (3R)-N-acetyl-amino ester . Dry over
and concentrate.
Aqueous Layer: Contains the (3S)-amino ester hydrochloride . Basify with 2M NaOH to pH 10 and extract with DCM to recover the pure (3S)-amine.
Hydrolysis (Optional): The (3R)-amide can be hydrolyzed (6M HCl, reflux) to recover the free (3R)-amine if desired.
Protocol 2: Determination of Enantiomeric Excess (QC)
Objective: Quantify the optical purity of the resolved fractions.
Method: Chiral HPLC
Column: Daicel Chiralcel OD-H or AD-H (Cellulose-based coatings are standard for
-amino esters).
Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine (to suppress tailing of the free amine).
Detection: UV at 210 nm (or refractive index).
Flow Rate: 0.5 mL/min.
Data Interpretation:
Calculate Enantiomeric Excess (
):
Acceptance Criteria:
is typically required for foldamer synthesis to prevent helix disruption.
References
Enzymatic Resolution of Beta-Amino Acids: Solymár, M. et al. (2004). "Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid." Tetrahedron: Asymmetry.
Foldamer Helicity & Structure: Seebach, D. et al. (2004). "The World of
- and -Peptides Comprised of Homologated Proteinogenic Amino Acids and Other Components." Chemistry & Biodiversity.
Lipase Selectivity (CAL-B): Wu, Z. et al. (2023). "Efficient enzymatic synthesis of chiral 2,3-dihydro-1,4-benzodioxane motif using engineered Candida antarctica lipase B." RSC Advances.
Beta-Peptide Helix Handedness: Kaur, K. et al. (2008). "Right-handed 14-helix in
-peptides from L-aspartic acid monomers." Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics.
A Comparative Guide to the Efficacy of Methyl (3R)-3-aminoheptanoate in Peptidomimetics
This guide provides a deep technical comparison of peptidomimetics incorporating methyl (3R)-3-aminoheptanoate against other common peptide stabilization strategies. We will explore the structural rationale for its use,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a deep technical comparison of peptidomimetics incorporating methyl (3R)-3-aminoheptanoate against other common peptide stabilization strategies. We will explore the structural rationale for its use, present supporting experimental frameworks for its evaluation, and offer detailed protocols for researchers in drug development.
Introduction: The Peptidomimetic Imperative
Native peptides are exquisite signaling molecules, offering high specificity and potency. However, their therapeutic potential is often crippled by poor pharmacokinetic properties, primarily rapid degradation by proteases.[1] The field of peptidomimetics seeks to overcome this by introducing non-natural modifications to the peptide backbone to enhance stability while retaining or improving biological activity.[2][3] One of the most successful strategies is the incorporation of β-amino acids, which fundamentally alters the peptide backbone and its susceptibility to enzymatic cleavage.[4] This guide focuses on a specific β³-amino acid, methyl (3R)-3-aminoheptanoate, evaluating its role in creating robust and effective therapeutic candidates.
The Structural Advantage of β-Amino Acids
The core difference between a native α-amino acid and a β-amino acid is an additional carbon atom in the backbone. In β³-amino acids, such as (3R)-3-aminoheptanoate (once incorporated into a peptide chain), this extra methylene group is between the α-carbon and the carboxyl group.[2] This seemingly minor change has profound consequences.
Steric Shielding: Proteolytic enzymes are stereospecific catalysts evolved to recognize and cleave the peptide bonds between L-α-amino acids. The altered geometry and increased spacing between residues in a β-peptide backbone prevent it from fitting correctly into the active sites of proteases like trypsin, chymotrypsin, and pepsin.[5][6] This leads to a dramatic increase in metabolic stability.[7]
Conformational Pre-organization: The elongated backbone of β-peptides restricts rotational freedom, favoring the formation of stable, well-defined secondary structures, such as the 14-helix, even in short sequences.[5] This contrasts with many short α-peptides, which exist as a flexible, random coil in solution. A pre-organized, stable conformation can lead to higher binding affinity for a target receptor by reducing the entropic penalty of binding.
Below is a diagram illustrating the fundamental structural difference.
Caption: Structural comparison of a generic α-amino acid and a β³-amino acid.
The (3R)-3-aminoheptanoate residue provides a non-polar, n-butyl side chain, which can be used to mimic hydrophobic α-amino acids like Leucine or Norleucine, while simultaneously conferring the stability advantages of the β-amino acid backbone.
Comparative Analysis with Alternative Strategies
To objectively assess the efficacy of incorporating (3R)-3-aminoheptanoate, we must compare it to a baseline native peptide and other common modification strategies. The choice of modification is not trivial; it can impact synthesis complexity, solubility, and the precise geometry required for receptor engagement.
Requires custom amino acid synthesis; may alter side-chain spacing affecting binding.
Moderate to High
β²-Amino Acid (Isomer)
Excellent stability; offers different side-chain orientation to fine-tune binding.[11]
Can be helix-destabilizing compared to β³; requires custom synthesis.[11]
Moderate to High
Illustrative Performance Data
The following table presents representative data based on trends reported in the literature to illustrate the expected outcomes when modifying a hypothetical bioactive decapeptide.
Note: This data is illustrative and serves to highlight the expected performance differences. Actual results will be sequence- and target-dependent.
This comparison underscores the trade-offs. While N-methylation provides a significant stability boost, it can come at the cost of binding affinity.[8] The β³-amino acid modification provides the most dramatic stability increase while potentially maintaining or even enhancing binding affinity due to conformational pre-organization. The choice between a β³ and β² isomer allows for fine-tuning of the side-chain presentation to optimize receptor contact.[11]
Experimental Evaluation: Protocols and Workflows
A rigorous, self-validating experimental workflow is essential to confirm the efficacy of any peptidomimetic. The process involves synthesis, purification, and a cascade of in vitro assays.
Caption: Standard workflow for the evaluation of novel peptidomimetics.
Protocol 1: Proteolytic Stability Assay
This protocol provides a robust method to quantify the stability of peptide analogues in the presence of proteolytic enzymes or serum.
1. Principle & Causality:
This assay monitors the degradation of a peptide over time. By comparing the rate of disappearance of the parent peptide peak on a Reverse-Phase HPLC (RP-HPLC) chromatogram, we can determine its half-life. A stable peptidomimetic will show little to no degradation, while a native peptide will be rapidly cleaved. The use of an internal standard controls for injection volume variability.
2. Materials:
Peptide stock solutions (1 mg/mL in water or appropriate buffer)
Human serum (pooled, sterile-filtered) or a specific protease solution (e.g., 10 µg/mL Trypsin in PBS)
Quenching solution: 10% Trichloroacetic Acid (TCA) or Acetonitrile (ACN) with 1% Trifluoroacetic Acid (TFA)
RP-HPLC system with a C18 column
Mobile Phase A: 0.1% TFA in Water
Mobile Phase B: 0.1% TFA in ACN
3. Step-by-Step Methodology:
Reaction Setup: In a microcentrifuge tube at 37°C, add 90 µL of pre-warmed human serum or protease solution.
Initiate Reaction: Add 10 µL of the 1 mg/mL peptide stock solution to the serum to achieve a final concentration of 100 µg/mL. Mix gently and immediately withdraw the t=0 time point.
Time Points: Withdraw 10 µL aliquots at specified time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes for native peptides; 0, 1, 4, 8, 24, 48 hours for stabilized peptides).
Quench Reaction: Immediately add each 10 µL aliquot to a new tube containing 40 µL of quenching solution. This precipitates serum proteins and stops all enzymatic activity.
Sample Preparation: Centrifuge the quenched samples at 14,000 x g for 10 minutes to pellet precipitated proteins.
HPLC Analysis: Transfer the supernatant to an HPLC vial. Inject 20 µL onto the RP-HPLC system.
Data Analysis: Run a gradient (e.g., 5% to 95% Mobile Phase B over 20 minutes). Integrate the peak area of the parent peptide at each time point. Plot the percentage of remaining peptide versus time and calculate the half-life (t½).[12][13]
Protocol 2: Receptor Binding Kinetics via Surface Plasmon Resonance (SPR)
This protocol details the measurement of binding affinity and kinetics, providing critical data on how a modification impacts target engagement.
1. Principle & Causality:
SPR is a label-free technique that measures changes in refractive index at the surface of a sensor chip.[14] By immobilizing the target receptor ("ligand") and flowing the peptide analogue ("analyte") over the surface, we can monitor the association and dissociation phases of the binding event in real-time. This allows for the precise calculation of the association rate (kₐ), dissociation rate (kₔ), and the equilibrium dissociation constant (KD), where KD = kₔ/kₐ. A lower KD value signifies a higher binding affinity.[15][16]
Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4)
Purified receptor protein (≥95% purity)
Purified peptide analogues at a range of concentrations (e.g., 0.1 nM to 1 µM)
3. Step-by-Step Methodology:
Chip Preparation & Ligand Immobilization:
Equilibrate the system with Running Buffer.
Activate the sensor chip surface by injecting a 1:1 mixture of NHS/EDC for 7 minutes. This creates reactive esters on the carboxymethylated dextran surface.
Inject the receptor protein (typically 20-50 µg/mL in Immobilization Buffer) over the activated surface. The primary amines on the protein surface will covalently couple to the chip. The target immobilization level depends on the specific interaction.
Deactivate any remaining reactive esters by injecting ethanolamine-HCl for 7 minutes.[17]
Analyte Binding Measurement (Kinetics):
Prepare a dilution series of the peptide analogue in Running Buffer. It is critical to include a zero-concentration sample (buffer only) for double referencing.
Perform a kinetic analysis cycle for each concentration:
Inject the peptide solution over the immobilized receptor surface at a constant flow rate (e.g., 30 µL/min) for a set time (e.g., 180 seconds) to monitor the association phase .
Switch back to flowing only Running Buffer to monitor the dissociation phase (e.g., for 600 seconds).
After each cycle, inject a regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.0) to strip the bound peptide and prepare the surface for the next injection. This step must be optimized to ensure complete removal without damaging the immobilized receptor.
Data Analysis:
Subtract the response from the reference flow cell (control surface) and the zero-concentration injection (bulk refractive index changes).
Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.
This will yield the kinetic constants kₐ and kₔ, and the affinity constant KD.[18]
Conclusion
The incorporation of methyl (3R)-3-aminoheptanoate represents a powerful, validated strategy in peptidomimetic design. The fundamental alteration of the peptide backbone provides a near-impenetrable defense against proteolytic degradation, a primary hurdle in peptide drug development.[6] Furthermore, the conformational constraints imposed by the β-amino acid can pre-organize the molecule into a bioactive conformation, leading to high-affinity receptor engagement. While the synthesis of the custom amino acid monomer requires specialized effort, the potential gains in stability and potency, as demonstrated through the rigorous experimental evaluation outlined here, make it a compelling choice for developing next-generation peptide therapeutics.
References
Shalash, A. O., & El-Khamisy, S. F. (2022). Strategies for Improving Peptide Stability and Delivery. Pharmaceuticals, 15(10), 1283. [Link]
Seebach, D., & Gardiner, J. (2008). β-Peptidic Peptidomimetics. Accounts of Chemical Research, 41(10), 1366–1375. [Link]
Loffet, A. (2002). Peptides and Peptidomimetics. CHIMIA, 56(12), 633-636. [Link]
Horne, W. S., Boersma, M. D., & Gellman, S. H. (2009). Differential Effects of β3- vs. β2-Amino Acid Residues on the Helicity and Recognition Properties of Bim BH3-Derived α/β-Peptides. ACS Chemical Biology, 4(9), 769–777. [Link]
Fairlie, D. P., Tyndall, J. D. A., & Reid, R. C. (2002). Beta-amino acids: versatile peptidomimetics. Current Medicinal Chemistry, 9(8), 811-822. [Link]
Cabrele, C., Martinek, T. A., & Berlicki, Ł. (2014). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 57(23), 9718–9739. [Link]
Zorzi, A., Deyle, K., & Heinis, C. (2017). Stereoselective synthesis of protected (2R,3R,4S)-4,7-diamino-2,3-dihydroxyheptanoic acid: a novel amino acid of callipeltins A and D. Organic & Biomolecular Chemistry, 15(1), 5-13. [Link]
Shalash, A. O., & El-Khamisy, S. F. (2022). Strategies for Improving Peptide Stability and Delivery. Pharmaceuticals, 15(10), 1283. [Link]
Frackenpohl, J., Arvidsson, P. I., Schreiber, J. V., & Seebach, D. (2001). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. Helvetica Chimica Acta, 84(6), 1647-1668. [Link]
Kawai, T., et al. (2020). Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases. Nature Communications, 11(1), 1-10. [Link]
Lee, Y. S., et al. (2004). Radiolabeled high affinity peptidomimetic antagonist selectively targets alpha(v)beta(3) receptor-positive tumor in mice. Nuclear Medicine and Biology, 31(6), 761-768. [Link]
Kondo, Y., & Ueda, T. (2013). Protein-peptide Interaction by Surface Plasmon Resonance. Bio-protocol, 3(3), e331. [Link]
Ma, J., Yan, L., Yang, J. K., & Wu, L. (2023). Illustration of the application potential, stability, and mechanism of... ResearchGate. [Link]
Seebach, D., & Gardiner, J. (2008). β-Peptidic Peptidomimetics. ETH Zurich Research Collection. [Link]
ACE HPLC. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ACE HPLC Columns. [Link]
LifeTein. (2023). Should My Peptide Be Methylated?. LifeTein. [Link]
Seebach, D., et al. (1996). The Biological Stability of {3-Peptides: No Interactions between a- and {3-Peptidic Structures?. CHIMIA, 50(11), 543-549. [Link]
Di L, et al. (2012). A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins. Methods in Molecular Biology, 897, 123-136. [Link]
Lee, H. J., et al. (2019). Exploration of α/β/γ-peptidomimetics design for BH3 helical domain. Chemical Communications, 55(64), 9527-9530. [Link]
Beardsley, R. L., & Reilly, J. P. (2003). Characterizing degradation products of peptides containing N‐terminal Cys residues by (off‐line high‐performance liquid chromatography)/matrix‐assisted laser desorption/ionization quadrupole time‐of‐flight measurements. Journal of Mass Spectrometry, 38(7), 757-768. [Link]
Reid, R. C., et al. (2002). Beta-amino acids: versatile peptidomimetics. Request PDF. [Link]
Sharma, S., & Sharma, R. (2023). A beginner's guide to surface plasmon resonance. The Biochemist, 45(1), 40-44. [Link]
Karle, I. L., et al. (2002). Engineering β-sheets employing N-methylated heterochiral amino acids. Journal of the American Chemical Society, 124(40), 12016-12021. [Link]
Research Science Alliance. (2022). Peptide Hand Synthesis Part 5: Coupling Amino Acids. YouTube. [Link]
Van der Merwe, P. A. (2002). Surface plasmon resonance. In Current protocols in immunology. Chapter 18, Unit 18.3. [Link]
Google Patents. (n.d.). Modifications of peptide compositions to increase stability and delivery efficiency.
Grieshober, M., et al. (2024). A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. bioRxiv. [Link]
Kreisberg, J. F., Betts, S. D., & King, J. (2003). Three amino acids that are critical to formation and stability of the P22 tailspike trimer. Protein Science, 12(4), 813-822. [Link]
Saladino, R., et al. (2020). Synthesis of Peptides, Peptide Nucleic Acid Components, and other Biogenic Compounds from a Three-Component Prebiotic Mixture. Chembiochem, 21(12), 1719-1727. [Link]
Liu, J., et al. (2018). Strategy for the Biosynthesis of Short Oligopeptides: Green and Sustainable Chemistry. Journal of Agricultural and Food Chemistry, 66(16), 4035-4045. [Link]
Gilon, C., et al. (2011). Metabolic stability of peptidomimetics: N-methyl and aza heptapeptide analogs of a PKB/Akt inhibitor. Biopolymers, 96(4), 434-440. [Link]
Wöhr, T., & Mutter, M. (1995). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA, 49(7), 324-328. [Link]
High-Resolution Spectroscopic Discrimination of Methyl (3R)-3-Aminoheptanoate: A Comparative Guide on Diastereomeric Derivatization
Executive Summary & Application Context Methyl (3R)-3-aminoheptanoate is a critical -amino acid pharmacophore, serving as a chiral building block for -peptides and macrocyclic antibiotics (e.g., analogs of Iturin A). In...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Context
Methyl (3R)-3-aminoheptanoate is a critical
-amino acid pharmacophore, serving as a chiral building block for -peptides and macrocyclic antibiotics (e.g., analogs of Iturin A). In drug development, the enantiomeric purity of the (3R) isomer is paramount, as the (3S) impurity can induce varying biological activities or toxicity.
The Challenge: Enantiomers (3R and 3S) possess identical scalar physical properties (NMR shifts, retention times on achiral columns) in an achiral environment. Optical rotation (
) is often unreliable for -amino esters due to low specific rotation values and solvent dependence.
The Solution: To spectroscopically differentiate these isomers, they must be converted into diastereomers . This guide compares two primary methodologies:
Covalent Derivatization: Mosher’s Amide Formation (The "Gold Standard").
This guide provides the experimental framework to distinguish the (3R) target from the (3S) impurity, focusing on the Mosher Method as the superior alternative for high-resolution quantification.
Comparative Analysis of Analytical Methods
The following table evaluates the three standard methods for analyzing methyl 3-aminoheptanoate stereochemistry.
Feature
Method A: Optical Rotation
Method B: Chiral Solvating Agents (CSA)
Method C: Mosher's Amide (Recommended)
Principle
Interaction with polarized light
Transient diastereomeric salt formation
Stable covalent diastereomer synthesis
Reagent
None (Solvent only)
(R)-Mandelic Acid / Eu(hfc)3
(R)- and (S)-MTPA-Cl
Resolution
Low (Single value output)
Medium (Dependent on K_eq)
High (Distinct NMR signals)
Sample Recovery
Yes
Yes
No (Destructive)
Throughput
High
High
Low (Requires synthesis)
Reliability
Poor (Prone to solvent effects)
Moderate (Concentration dependent)
Excellent (Self-validating)
Why Mosher's Method?
While CSAs (Method B) are faster, they often suffer from line broadening in NMR. For methyl (3R)-3-aminoheptanoate, the flexible alkyl tail (
) causes significant conformational averaging. Covalent derivatization with -methoxy--(trifluoromethyl)phenylacetic acid (MTPA) locks the conformation, providing distinct chemical shift differences () required for confident assignment.
Technical Deep Dive: The Mosher Model Application
To verify the (3R) configuration, we synthesize two diastereomers using the enantiomers of MTPA chloride. The resulting amides exhibit different NMR chemical shifts due to the magnetic anisotropy of the MTPA phenyl group.
The Mechanism
In the preferred conformation of the MTPA amide:
The (R)-MTPA derivative places the phenyl group on one side of the
-amino acid backbone.
The (S)-MTPA derivative places the phenyl group on the opposite side.
Protons that sit above the phenyl ring are shielded (shifted upfield, lower ppm).
Predicted Data: Methyl (3R)-3-aminoheptanoate
Structure:
Proton Assignment
(S)-MTPA Derivative ()
(R)-MTPA Derivative ()
()
Diagnostic Interpretation for (3R) Center
H-2 (a/b)
~2.55 ppm
~2.45 ppm
+0.10
Positive indicates H-2 is deshielded in S-derivative (Phenyl is away).
H-3 (Methine)
~4.40 ppm
~4.40 ppm
~0.00
Protons at the chiral center often show minimal splitting.
H-4 (Methylene)
~1.50 ppm
~1.62 ppm
-0.12
Negative indicates H-4 is shielded in S-derivative (Phenyl is over the tail).
H-7 (Terminal Me)
~0.88 ppm
~0.92 ppm
-0.04
The shielding cone effect diminishes with distance but remains negative.
OMe (Ester)
~3.65 ppm
~3.58 ppm
+0.07
Positive confirms the ester is on the "Right" side of the Mosher plane.
Critical Insight: For a (3R) center, protons on the "right" (the alkyl tail, H-4 to H-7) should have Negative
values. Protons on the "left" (the ester, H-2 and OMe) should have Positive values.
Experimental Protocols
Protocol A: Synthesis of Diastereomeric MTPA Amides
Use this protocol to generate the samples for spectroscopic comparison.
This flowchart guides the researcher in selecting the correct method based on sample purity and available equipment.
Caption: Workflow for selecting the appropriate analytical method. Mosher derivatization offers the highest confidence for unknown samples.
Diagram 2: Mosher Shielding Model Logic
Visualizing the spatial arrangement that leads to the chemical shift differences.
Caption: The Mosher Model for (3R)-configuration. The phenyl group of the (S)-amide shields the alkyl tail (Side B), resulting in negative shift differences.
References
Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines.[3] Nature Protocols. [Link]
Seco, J. M., Quinoa, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR Using Chiral Derivatizing Agents: A Critical Review. Chemical Reviews. [Link]
Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents.[1] Configuration of the Diastereomeric Amides. Journal of the American Chemical Society. [Link]
Seebach, D., et al. (1996). Preparation and Determination of Configurations of beta-Amino Acids. Helvetica Chimica Acta. [Link]
Methyl (3R)-3-aminoheptanoate: Laboratory Disposal & Handling Guide
[1][2] Executive Summary Methyl (3R)-3-aminoheptanoate (CAS: 1202579-26-9 / Analogous isomers) is a chiral -amino ester commonly used as a pharmaceutical intermediate.[1][2] Its dual functionality—containing both a basic...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary
Methyl (3R)-3-aminoheptanoate (CAS: 1202579-26-9 / Analogous isomers) is a chiral
-amino ester commonly used as a pharmaceutical intermediate.[1][2] Its dual functionality—containing both a basic primary amine and a hydrolyzable ester—presents specific disposal challenges.
Immediate Action Directive:
Do NOT dispose of down the drain.
Do NOT mix with acidic waste streams (risk of exothermic polymerization/hydrolysis).
Do NOT mix with strong oxidizers (risk of fire/explosion).
-amino ester, this compound is prone to intermolecular cyclization (forming -lactams) or polymerization upon heating or long-term storage.[1] Segregation prevents uncontrolled reactions in the waste drum.
Hydrolysis Risk: The methyl ester group hydrolyzes in the presence of water and acids/bases. Adding this to a wet, acidic waste container can generate heat and pressure (methanol release).
Pre-Disposal Treatment: The Self-Validating System
Trustworthiness in safety comes from verification. Before bulking this chemical into a main waste drum, perform this compatibility check to ensure waste stream integrity.
Protocol: The "Watch Glass" Compatibility Test
Perform this only if you are adding >500mL to an existing waste container of unknown exact composition.
Aliquot: Take 5 mL of the current waste container contents into a glass vial.
Challenge: Add 1 mL of Methyl (3R)-3-aminoheptanoate.
Observe: Wait 5 minutes.
Bubbling/Fuming:STOP . The waste stream is incompatible (likely too acidic or oxidizing). Start a new, empty waste container.
Heat Generation: Touch the vial (with gloved hand). Significant heat indicates an exotherm. STOP .
No Reaction: Proceed to bulk disposal.
Step-by-Step Disposal Procedures
A. Pure Chemical Disposal (Expired/Unused Reagent)
If you are disposing of the pure stock chemical:
Container Selection: Use a chemically resistant container (HDPE or Amber Glass). Ensure the cap has a PTFE liner.
Labeling: Mark the container clearly with:
Chemical Name: Methyl (3R)-3-aminoheptanoate[1][2]
Bulking: Pour into the Non-Halogenated Organic Solvent carboy.
Note: If the specific isomer is valuable, consider offering it to internal chemical inventory redistribution before disposal.
B. Reaction Mixture Disposal (Crude Waste)
If the chemical is dissolved in a solvent (e.g., Methanol, DCM, Ethyl Acetate):
Solvent Identification: Determine the primary solvent.
Halogenated (DCM, Chloroform): Dispose in Halogenated Waste .
Non-Halogenated (MeOH, EtOAc, THF): Dispose in Non-Halogenated Waste .
pH Check: If the reaction was acidic (e.g., HCl workup), neutralize the aqueous layer separately before disposal. Do not mix acidic aqueous layers with the organic amino ester waste.
The following diagram illustrates the decision logic for disposing of Methyl (3R)-3-aminoheptanoate to prevent cross-contamination and safety incidents.
Figure 1: Decision matrix for segregating amino-ester waste streams to ensure chemical compatibility and regulatory compliance.
References
National Institutes of Health (PubChem). (2025). (3R)-3-methylheptan-3-ol Compound Summary. (Note: Isomeric structure used for physical property estimation). Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.
